Isopropylidenylacetyl-marmesin

• CAS: 35178-20-2

Core Science & Biosynthesis

Isopropylidenylacetyl-marmesin: A Technical Guide to its Chemical Properties and Stability

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropylidenylacetyl-marmesin is a naturally occurring coumarin (B35378), a class of benzopyrone compounds widely distributed in the plant kingdom. It has been identified in various plant species, including Ferulago bracteata and Peucedanum praeruptorum.[1][2] As a member of the coumarin family, Isopropylidenylacetyl-marmesin is of interest to the scientific community for its potential biological activities, which may include anti-inflammatory, antioxidant, and cytotoxic effects. This technical guide provides a comprehensive overview of the known chemical properties and stability of Isopropylidenylacetyl-marmesin, based on currently available data.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Isopropylidenylacetyl-marmesin is presented in Table 1. While some data is available from chemical suppliers and metabolomics studies, a complete experimental characterization of all properties is not yet published in the scientific literature.

Table 1: Chemical and Physical Properties of Isopropylidenylacetyl-marmesin

Property	Value	Source
IUPAC Name	(2R)-2-(1-hydroxy-1-methylethyl)-2,3-dihydro-7H-furo[3,2-g]chromen-7-one 3-methylbut-2-enoate	N/A
Synonyms	(±)-Prantschimgin	[1]
CAS Number	35178-20-2	N/A
Molecular Formula	C₁₉H₂₀O₅	N/A
Molecular Weight	328.36 g/mol	N/A
Physical Form	Solid	N/A
Predicted Boiling Point	475.6 ± 45.0 °C	N/A
Solubility	Soluble in DMSO (10 mM), Chloroform, Dichloromethane, Ethyl Acetate, Acetone.	N/A
Purity	>98% (by HPLC)	[1]
Storage Stability	Powder: 3 years at -20°C; In solvent: 2 years at -80°C.	N/A

Stability Profile

Detailed experimental stability studies for Isopropylidenylacetyl-marmesin are not extensively reported. However, general stability characteristics can be inferred from its chemical structure and data on related coumarins. The ester linkage in the isopropylidenylacetyl group may be susceptible to hydrolysis under strong acidic or basic conditions. The coumarin core is generally stable, but can be sensitive to light.

Photostability

Coumarins can undergo photodegradation upon exposure to UV light. A generalized protocol for assessing the photostability of Isopropylidenylacetyl-marmesin is outlined below.

pH Stability

The stability of Isopropylidenylacetyl-marmesin across a range of pH values is crucial for its handling, formulation, and biological testing. A generalized protocol for evaluating pH stability is provided.

Experimental Protocols

Generalized Isolation of Isopropylidenylacetyl-marmesin from Plant Material

The following diagram illustrates a typical workflow for the isolation of coumarins from a plant source.

Caption: Generalized workflow for the isolation and purification of Isopropylidenylacetyl-marmesin.

Biological Activity and Signaling Pathways

While specific studies on the mechanism of action of Isopropylidenylacetyl-marmesin are limited, preliminary research suggests potential anti-inflammatory, antioxidant, and cytotoxic activities. For instance, some studies have investigated its effects on cancer cell lines, though detailed IC50 values and specific molecular targets are not consistently reported.

Given the structural similarity to other coumarins like marmesin, it is plausible that Isopropylidenylacetyl-marmesin may modulate similar signaling pathways. Marmesin has been shown to inhibit key signaling cascades involved in cell proliferation and angiogenesis, such as the Src/MEK/ERK pathway.

The following diagram illustrates a representative signaling pathway that is often targeted by coumarin compounds. It is important to note that this is a generalized pathway and the specific effects of Isopropylidenylacetyl-marmesin require further investigation.

Caption: A representative signaling pathway potentially modulated by coumarins like Isopropylidenylacetyl-marmesin.

Conclusion

Isopropylidenylacetyl-marmesin is a natural coumarin with potential for further investigation in drug discovery and development. This guide summarizes the currently available information on its chemical properties and stability. However, it is evident that there are significant gaps in the publicly available data, particularly concerning detailed experimental protocols for its synthesis and isolation, comprehensive stability studies under various conditions, and a thorough elucidation of its biological mechanism of action and specific signaling pathways. Further research is warranted to fully characterize this compound and unlock its therapeutic potential.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. The telomere-to-telomere (T2T) genome of Peucedanum praeruptorum Dunn provides insights into the genome evolution and coumarin biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]

Isopropylidenylacetyl-marmesin (CAS Number 35178-20-2): A Technical Guide for Researchers

An In-depth Examination of the Bioactive Compound Praeruptorin A

Isopropylidenylacetyl-marmesin, also widely known by its synonym Praeruptorin A, is a naturally occurring pyranocoumarin (B1669404) compound. With the CAS number 35178-20-2, this molecule has garnered significant interest within the scientific community for its diverse pharmacological activities. This technical guide provides a comprehensive overview of Isopropylidenylacetyl-marmesin, consolidating key data on its biological effects, mechanisms of action, and the experimental protocols utilized in its investigation.

Chemical and Physical Properties

Property	Value	Reference
CAS Number	35178-20-2	N/A
Molecular Formula	C₁₉H₂₀O₅	N/A
Molecular Weight	328.36 g/mol	N/A
Purity	Typically >98% (HPLC)	N/A
Synonyms	Praeruptorin A, (±)-Prantschimgin	N/A

Pharmacological Activities and Mechanism of Action

Isopropylidenylacetyl-marmesin (Praeruptorin A) has demonstrated a range of biological activities, positioning it as a compound of interest for drug development in several therapeutic areas.

Anti-inflammatory Effects

Praeruptorin A exhibits significant anti-inflammatory properties. Studies have shown that it can inhibit the production of pro-inflammatory mediators such as nitric oxide (NO), interleukin-1β (IL-1β), and tumor necrosis factor-α (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophage cell lines. The primary mechanism underlying these effects is the inhibition of the NF-κB signaling pathway. Praeruptorin A has been observed to decrease the cytoplasmic degradation of IκB-α, thereby preventing the nuclear translocation of the NF-κB p65 subunit.

Cardiovascular Effects

The compound has been identified as a potent vasodilator. In isolated rat aortic rings, Praeruptorin A induces endothelium-dependent relaxation. This effect is mediated by the nitric oxide-cyclic GMP (NO-cGMP) pathway. It acts as a voltage-operated Ca²⁺ channel blocker, contributing to its vasorelaxant properties.

Anti-cancer Activity

Research has indicated that Praeruptorin A can inhibit the migration and invasion of human hepatocellular carcinoma cells. This anti-metastatic effect is attributed to the downregulation of matrix metalloproteinase-1 (MMP1) expression through the modulation of the extracellular signal-regulated kinase (ERK) signaling pathway. Furthermore, it has been shown to induce apoptosis in certain cancer cell lines.

Other Activities

Praeruptorin A also interacts with the constitutive androstane (B1237026) receptor (CAR), a key regulator of xenobiotic and endobiotic metabolism. This interaction suggests potential implications for drug-drug interactions and metabolic regulation.

Quantitative Data Summary

The following tables summarize the quantitative data reported in various studies on Praeruptorin A.

Table 1: In Vitro Bioactivity

| Assay | Cell Line | Parameter | Value | |---|---|---| | Cell Viability | RAW 264.7 | Non-toxic concentration | 1-5 µM | | Cell Viability | HeLa, SiHa | IC50 (24h) | ~30-50 µM | | NO Production Inhibition | RAW 264.7 | IC50 | Not explicitly stated for Praeruptorin A | | Vasodilation | Rat Aortic Rings | EC50 | Not explicitly stated |

Table 2: Pharmacokinetic Parameters in Rats (Intravenous Administration)

Parameter	Value (5 mg/kg dose)	Value (10 mg/kg dose)	Value (20 mg/kg dose)
Half-life (t½)	57.46 min	60.87 min	59.01 min
AUC (0-∞)	Not explicitly stated	Not explicitly stated	Not explicitly stated
Clearance (CL)	Not explicitly stated	Not explicitly stated	Not explicitly stated
Volume of Distribution (Vd)	Not explicitly stated	Not explicitly stated	Not explicitly stated

Signaling Pathway Diagrams

The following diagrams, generated using Graphviz, illustrate the key signaling pathways modulated by Isopropylidenylacetyl-marmesin (Praeruptorin A).

Caption: Inhibition of the NF-κB signaling pathway by Praeruptorin A.

Caption: Praeruptorin A's effect on the ERK/MMP1 pathway and cell metastasis.

Experimental Protocols

The following sections outline the general methodologies for key experiments used to characterize the bioactivity of Isopropylidenylacetyl-marmesin (Praeruptorin A).

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effects of Praeruptorin A on cultured cells.

Methodology:

• Cell Seeding: Plate cells (e.g., RAW 264.7, HeLa) in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of Praeruptorin A (e.g., 1, 5, 10, 20, 50 µM) and a vehicle control (e.g., DMSO) for a specified duration (e.g., 24 or 48 hours).

• MTT Incubation: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control.

Western Blot Analysis

Objective: To detect the expression levels of specific proteins in signaling pathways (e.g., p65, IκBα, ERK).

Methodology:

• Cell Lysis: Treat cells with Praeruptorin A and/or a stimulant (e.g., LPS) for the desired time, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the target protein overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Data Analysis: Quantify band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

Quantitative Real-Time PCR (qRT-PCR)

Objective: To measure the mRNA expression levels of target genes (e.g., TNF-α, IL-1β, MMP1).

Methodology:

• RNA Extraction: Treat cells as required, then extract total RNA using a commercial kit (e.g., TRIzol).

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcription kit.

• qPCR Reaction: Set up the qPCR reaction using a SYBR Green or TaqMan-based master mix, cDNA template, and gene-specific primers.

• Thermal Cycling: Perform the qPCR in a real-time PCR thermal cycler.

• Data Analysis: Analyze the amplification data using the comparative Ct (ΔΔCt) method to determine the relative fold change in gene expression, normalized to a housekeeping gene (e.g., GAPDH).

Vasodilation Assay in Isolated Rat Aortic Rings

Objective: To assess the vasorelaxant effect of Praeruptorin A.

Methodology:

• Aortic Ring Preparation: Isolate the thoracic aorta from a rat and cut it into rings (2-3 mm in length).

• Organ Bath Mounting: Suspend the aortic rings in an organ bath containing Krebs-Henseleit solution, maintained at 37°C and aerated with 95% O₂ and 5% CO₂.

• Contraction Induction: Pre-contract the aortic rings with a vasoconstrictor such as phenylephrine (B352888) or KCl.

• Compound Addition: Once a stable contraction is achieved, cumulatively add increasing concentrations of Praeruptorin A to the organ bath.

• Tension Recording: Record the isometric tension of the aortic rings throughout the experiment.

• Data Analysis: Express the relaxation response as a percentage of the pre-contraction induced by the vasoconstrictor.

Conclusion

Isopropylidenylacetyl-marmesin (Praeruptorin A) is a multifaceted compound with promising therapeutic potential in the fields of inflammation, cardiovascular disease, and oncology. Its well-defined mechanisms of action, particularly its influence on the NF-κB and ERK signaling pathways, make it a valuable tool for researchers and a compelling candidate for further drug development. The experimental protocols outlined in this guide provide a foundation for the continued investigation and characterization of this and other bioactive natural products.

In Silico Prediction of Isopropylidenylacetyl-marmesin Bioactivity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the in silico methodologies for predicting the bioactivity of Isopropylidenylacetyl-marmesin, a complex coumarin (B35378) derivative. While direct experimental data on this specific compound is limited, its structural relationship to marmesin (B225713) and other coumarins allows for robust computational prediction of its pharmacological properties. This document outlines detailed protocols for key in silico techniques, including Quantitative Structure-Activity Relationship (QSAR) modeling, molecular docking, and pharmacophore analysis, to predict potential anti-inflammatory, antioxidant, and anti-cancer activities. Furthermore, it explores the likely modulation of critical signaling pathways, such as NF-κB, Nrf2, and MAPK, by this compound. All quantitative data from related studies are summarized in structured tables, and key workflows and signaling pathways are visualized using Graphviz diagrams to facilitate understanding and application by researchers in drug discovery and development.

Introduction to Isopropylidenylacetyl-marmesin

Isopropylidenylacetyl-marmesin is a furanocoumarin, a class of organic chemical compounds produced by a variety of plants. Its chemical structure is characterized by a coumarin core fused with a furan (B31954) ring and further substituted with an isopropylidenylacetyl group. The core structure, marmesin, is a known bioactive compound with demonstrated anti-inflammatory, antioxidant, anti-angiogenic, and antiplasmodial properties.[1][2][3] The addition of the isopropylidenylacetyl moiety is expected to modulate these activities, potentially enhancing potency or altering the pharmacological profile.

Chemical Structure:

• CAS No.: 35178-20-2[4]

• Molecular Formula: C₁₉H₂₀O₅[4]

• Molecular Weight: 328.4 g/mol [4]

Given the established bioactivities of marmesin and other coumarin derivatives, Isopropylidenylacetyl-marmesin presents as a promising candidate for further investigation, particularly for its potential as an anti-inflammatory, antioxidant, and anti-cancer agent. In silico prediction methods offer a rapid and cost-effective approach to explore these potential bioactivities and guide further experimental validation.

In Silico Bioactivity Prediction Methodologies

A multi-faceted in silico approach is recommended to build a comprehensive predictive model of Isopropylidenylacetyl-marmesin's bioactivity. This involves leveraging data from structurally similar compounds to predict its properties.

Quantitative Structure-Activity Relationship (QSAR) Modeling

QSAR models are mathematical models that relate the chemical structure of a compound to its biological activity.[5][6] By analyzing a dataset of coumarin derivatives with known activities, a QSAR model can be developed to predict the activity of Isopropylidenylacetyl-marmesin.

Experimental Protocol for QSAR Model Development:

• Data Collection: Curate a dataset of coumarin derivatives with experimentally determined bioactivities (e.g., IC50 values for enzyme inhibition or antioxidant activity).[7]

• Molecular Descriptor Calculation: For each molecule in the dataset, calculate a wide range of molecular descriptors representing its physicochemical properties (e.g., logP, molecular weight, polar surface area) and topological features.[7]

• Data Splitting: Divide the dataset into a training set for model building and a test set for model validation.[8]

• Model Building: Employ statistical methods, such as multiple linear regression (MLR) or machine learning algorithms (e.g., random forest, support vector machines), to establish a mathematical relationship between the molecular descriptors and the biological activity.[7][8]

• Model Validation: Assess the predictive power of the model using the test set. Key validation metrics include the coefficient of determination (R²) and the root mean square error (RMSE).[7][8]

• Prediction for Isopropylidenylacetyl-marmesin: Calculate the molecular descriptors for Isopropylidenylacetyl-marmesin and use the validated QSAR model to predict its bioactivity.

Logical Workflow for QSAR Modeling

Caption: Workflow for QSAR-based bioactivity prediction.

Molecular Docking

Molecular docking predicts the preferred orientation of a ligand when bound to a target protein.[9] This technique can be used to predict the binding affinity of Isopropylidenylacetyl-marmesin to key protein targets involved in inflammation and cancer, such as cyclooxygenase-2 (COX-2), tumor necrosis factor-alpha (TNF-α), and various kinases.[10][11]

Experimental Protocol for Molecular Docking:

• Target Protein Preparation: Obtain the 3D structure of the target protein from a protein database (e.g., Protein Data Bank). Prepare the protein by removing water molecules, adding hydrogen atoms, and assigning charges.[12]

• Ligand Preparation: Generate the 3D structure of Isopropylidenylacetyl-marmesin and optimize its geometry. Assign charges and define rotatable bonds.[13]

• Binding Site Definition: Identify the active site or binding pocket of the target protein.[12]

• Docking Simulation: Use a docking software (e.g., AutoDock, Glide) to systematically explore the conformational space of the ligand within the binding site and score the different binding poses.[11][13]

• Analysis of Results: Analyze the predicted binding poses and docking scores. A lower docking score generally indicates a more favorable binding affinity.[12] Visualize the protein-ligand interactions to understand the key binding determinants.

Experimental Workflow for Molecular Docking

Caption: General workflow for molecular docking studies.

Pharmacophore Modeling

A pharmacophore is an abstract description of molecular features that are necessary for molecular recognition of a ligand by a biological macromolecule. Pharmacophore models can be generated based on a set of active ligands or the structure of the ligand-binding site.[14][15]

Experimental Protocol for Pharmacophore Modeling:

• Model Generation:

  • Ligand-based: Align a set of active coumarin derivatives and identify the common chemical features (e.g., hydrogen bond donors/acceptors, hydrophobic groups, aromatic rings).[15]

  • Structure-based: Analyze the interactions between a co-crystallized ligand and its target protein to define the key pharmacophoric features.[16]

• Model Validation: Validate the pharmacophore model by screening a database of known active and inactive compounds. A good model should be able to distinguish between actives and inactives.

• Virtual Screening: Use the validated pharmacophore model as a 3D query to screen a database of compounds, including Isopropylidenylacetyl-marmesin, to identify molecules that match the pharmacophoric features.

• Hit Analysis: Analyze the compounds that match the pharmacophore model for their potential to be active against the target of interest.

Pharmacophore Modeling and Virtual Screening Workflow

Caption: Workflow for pharmacophore modeling and virtual screening.

Predicted Bioactivities and Potential Targets

Based on the known activities of marmesin and other coumarins, Isopropylidenylacetyl-marmesin is predicted to exhibit the following bioactivities:

Anti-inflammatory Activity

Coumarins are known to possess significant anti-inflammatory properties, primarily through the inhibition of pro-inflammatory enzymes and signaling pathways.[10][11]

• Potential Targets:

  • Cyclooxygenase-2 (COX-2)[11]

  • Lipoxygenase (LOX)[17]

  • Tumor Necrosis Factor-alpha (TNF-α)[10]

  • Interleukins (e.g., IL-6, IL-1β)[10]

Antioxidant Activity

The coumarin scaffold is a well-known antioxidant pharmacophore.[18] The antioxidant activity of coumarins is attributed to their ability to scavenge free radicals and chelate metal ions.[19]

• Predicted Mechanisms:

  • DPPH radical scavenging[20]

  • Hydroxyl radical scavenging[17]

  • Inhibition of lipid peroxidation[17]

Anti-Cancer Activity

Marmesin has been shown to inhibit the proliferation and invasion of non-small cell lung cancer cells.[21] Many coumarin derivatives exhibit anti-cancer activity through various mechanisms, including the induction of apoptosis and inhibition of angiogenesis.[1][3]

• Potential Targets:

  • Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2)[1]

  • Human Heparan Sulfatase-2 (HSULF-2)[22]

  • Various kinases involved in cell proliferation and survival.

Predicted Modulation of Signaling Pathways

In silico analysis suggests that Isopropylidenylacetyl-marmesin is likely to modulate key signaling pathways implicated in inflammation, oxidative stress, and cancer.

NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation.[23] Coumarins have been shown to inhibit the activation of NF-κB.[24]

NF-κB Signaling Pathway

Caption: Predicted inhibition of the NF-κB signaling pathway.

Nrf2 Signaling Pathway

The Nrf2 pathway is the master regulator of the antioxidant response. Many natural compounds, including coumarins, are known to activate this pathway, leading to the expression of antioxidant enzymes.

Nrf2 Signaling Pathway

Caption: Predicted activation of the Nrf2 antioxidant pathway.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is involved in cell proliferation, differentiation, and apoptosis.[25] Dysregulation of this pathway is common in cancer.[26] Marmesin has been shown to inhibit VEGF-A-stimulated signaling pathways, which often involve MAPK activation.[1]

MAPK Signaling Pathway

Caption: Predicted inhibition of the MAPK signaling pathway.

Quantitative Data Summary

The following tables summarize quantitative data from in silico and in vitro studies on various coumarin derivatives, providing a reference for the potential potency of Isopropylidenylacetyl-marmesin.

Table 1: Molecular Docking Scores of Coumarin Derivatives against Various Targets

Compound	Target	Docking Score (kcal/mol)	Reference
Toddacoumaquinone	SARS-CoV-2 Mpro	-7.8	[27]
Synthetic Coumarin (1m)	SARS-CoV-2 Mpro	-7.1	[27]
Marmesin	HSULF-2	-8.5	[22]
Marmelosin	HSULF-2	-7.7	[22]
Coumarin Derivative 7	VEGFR-2	-149.893 (MolDock Score)	[28]

Table 2: In Vitro Anti-inflammatory and Antioxidant Activities of Coumarin Derivatives

Compound	Assay	Activity (IC50 or % Inhibition)	Reference
Coumarin Derivative 4e	LOX Inhibition	IC50 = 4.1 µM	[17]
Coumarin Derivative 3k	LOX Inhibition	IC50 = 8.7 µM	[17]
Coumarin Derivative 4k	Lipid Peroxidation Inhibition	IC50 = 36.9 µM	[17]
Coumarin Derivative 3m	Lipid Peroxidation Inhibition	IC50 = 37.1 µM	[17]
Coumarin Derivative 3f	DCF-DA Assay	100% Inhibition	[17]
Coumarin Derivative 4i	DCF-DA Assay	100% Inhibition	[17]
Coumarin Schiff Base 6	Protein Denaturation Inhibition	92.59-95.1%	[29]
Coumarin Schiff Base 7	Protein Denaturation Inhibition	90.44-95.42%	[29]

Table 3: QSAR Model Performance for Predicting Antioxidant Activity of Coumarins

Model Type	R² (Training Set)	Q² (Test Set)	Reference
MLR	0.92	0.87	[30]
MLP	0.713	0.654	[20]

Conclusion and Future Directions

This technical guide outlines a comprehensive in silico strategy for predicting the bioactivity of Isopropylidenylacetyl-marmesin. Based on the known pharmacological profile of its parent compound, marmesin, and other coumarin derivatives, Isopropylidenylacetyl-marmesin is predicted to possess significant anti-inflammatory, antioxidant, and anti-cancer properties. The detailed protocols for QSAR, molecular docking, and pharmacophore modeling provide a roadmap for researchers to further investigate this promising compound. The predicted modulation of key signaling pathways such as NF-κB, Nrf2, and MAPK offers mechanistic insights into its potential therapeutic effects.

Future research should focus on the synthesis and experimental validation of the predicted bioactivities of Isopropylidenylacetyl-marmesin. In vitro and in vivo studies are necessary to confirm its efficacy and safety profile, ultimately paving the way for its potential development as a novel therapeutic agent.

References

• 1. researchgate.net [researchgate.net]
• 2. Marmesin isolated from Celtis durandii Engl. root bioactive fraction inhibits β-hematin formation and contributes to antiplasmodial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Marmesin is a novel angiogenesis inhibitor: Regulatory effect and molecular mechanism on endothelial cell fate and angiogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biorlab.com [biorlab.com]
• 5. Quantitative structure–activity relationship - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. neovarsity.org [neovarsity.org]
• 8. m.youtube.com [m.youtube.com]
• 9. distantreader.org [distantreader.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. jpharmsci.com [jpharmsci.com]
• 13. biointerfaceresearch.com [biointerfaceresearch.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. Synthesis, Bioactivity, Pharmacokinetic and Biomimetic Properties of Multi-Substituted Coumarin Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Novel bioactive coumarin derivatives: structural features and predictive bioactivity evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 20. Development of an in Silico Model of DPPH• Free Radical Scavenging Capacity: Prediction of Antioxidant Activity of Coumarin Type Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. (+)-Marmesin | C14H14O4 | CID 334704 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 22. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 23. NF-κB signaling in inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. A beginner's guide to NF-kappaB signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. cusabio.com [cusabio.com]
• 26. m.youtube.com [m.youtube.com]
• 27. researchgate.net [researchgate.net]
• 28. pcbiochemres.com [pcbiochemres.com]
• 29. Design, Synthesis, and Anti-Inflammatory Activity of Some Coumarin Schiff Base Derivatives: In silico and in vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 30. In silico exploration of anti-inflammatory activity of natural coumarinolignoids - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Solubility Landscape of Isopropylidenylacetyl-marmesin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Isopropylidenylacetyl-marmesin, a naturally occurring coumarin (B35378) derivative, has garnered interest within the scientific community for its potential therapeutic applications. A fundamental physicochemical property that governs its behavior in biological and chemical systems is its solubility. This technical guide provides a comprehensive overview of the known solubility characteristics of Isopropylidenylacetyl-marmesin in various solvents, outlines a general experimental protocol for determining its solubility, and presents a visual workflow for this process.

Qualitative Solubility Profile

While specific quantitative solubility data for Isopropylidenylacetyl-marmesin is not extensively available in the public domain, qualitative assessments have been reported. The compound is generally considered soluble in a range of organic solvents. This information is crucial for researchers working on the extraction, purification, and formulation of this compound.

Solvent	Solubility
Dimethyl Sulfoxide (DMSO)	Soluble[1]
Chloroform	Soluble
Dichloromethane	Soluble
Ethyl Acetate	Soluble
Acetone	Soluble

For context, it is useful to consider the solubility of structurally related coumarins. For instance, Praeruptorin A, another coumarin derivative, has a reported solubility of 33.33 mg/mL in DMSO[2]. Another related compound, Marmesin, is reported to be soluble in DMSO at a concentration of 100 mg/mL[3]. While these values are not directly transferable to Isopropylidenylacetyl-marmesin, they provide a valuable point of reference for researchers.

Experimental Protocol for Solubility Determination: The Shake-Flask Method

The "shake-flask" method is a widely recognized and reliable technique for determining the thermodynamic solubility of a compound.[4][5][6] This method involves equilibrating an excess amount of the solid compound with a specific solvent over a set period and then measuring the concentration of the dissolved solute in the resulting saturated solution.

Materials and Equipment:

• Isopropylidenylacetyl-marmesin (solid form)

• Selected solvents of interest (e.g., DMSO, ethanol, phosphate-buffered saline)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker or incubator

• Centrifuge

• Syringe filters (e.g., 0.22 µm)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or another appropriate analytical instrument

• Volumetric flasks and pipettes

Procedure:

• Preparation of Supersaturated Solutions:

  • Add an excess amount of Isopropylidenylacetyl-marmesin to a series of vials. The exact amount should be sufficient to ensure that undissolved solid remains after equilibration.

  • Add a precise volume of the desired solvent to each vial.

• Equilibration:

  • Securely cap the vials and place them in a constant temperature shaker.

  • Agitate the vials at a constant speed and temperature for a predetermined period (typically 24-72 hours) to allow the system to reach equilibrium.[4][5] The temperature should be controlled and recorded, as solubility is temperature-dependent.

• Phase Separation:

  • After equilibration, remove the vials from the shaker and allow them to stand undisturbed to let the undissolved solid settle.

  • To ensure complete separation of the solid from the liquid phase, centrifuge the vials at a high speed.

• Sample Collection and Preparation:

  • Carefully withdraw an aliquot of the clear supernatant using a syringe.

  • Filter the aliquot through a syringe filter to remove any remaining particulate matter. This step is critical to prevent artificially high solubility measurements.

  • Dilute the filtered saturated solution with a suitable solvent to a concentration that falls within the linear range of the analytical method.

• Quantification:

  • Analyze the diluted samples using a validated HPLC method or another suitable analytical technique to determine the concentration of Isopropylidenylacetyl-marmesin.

  • Prepare a calibration curve using standard solutions of known concentrations of Isopropylidenylacetyl-marmesin to accurately quantify the solubility.

• Data Analysis:

  • Calculate the solubility of Isopropylidenylacetyl-marmesin in the specific solvent by multiplying the measured concentration of the diluted sample by the dilution factor. The solubility is typically expressed in units such as mg/mL or mol/L.

Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the solubility of Isopropylidenylacetyl-marmesin using the shake-flask method.

Solubility Determination Workflow

This technical guide provides a foundational understanding of the solubility of Isopropylidenylacetyl-marmesin. For researchers and drug development professionals, a thorough and quantitative determination of solubility in various physiologically relevant media is a critical step in advancing the study of this promising natural compound. The provided experimental protocol offers a robust starting point for such investigations.

References

• 1. Buy Marmesin | 13710-70-8 | >98% [smolecule.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. bioassaysys.com [bioassaysys.com]
• 5. enamine.net [enamine.net]
• 6. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]

Furanocoumarins in Chrysanthemum: A Technical Literature Review and Methodological Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The genus Chrysanthemum, a cornerstone of traditional medicine and horticulture, is well-regarded for its rich and diverse phytochemical profile, particularly its abundance of flavonoids, terpenoids, and phenolic acids. These compounds contribute to its wide range of therapeutic properties. However, a comprehensive review of the existing scientific literature reveals a conspicuous absence of furanocoumarins as significant constituents of this genus. While the direct biosynthetic precursor to furanocoumarins, umbelliferone (B1683723), has been identified in Chrysanthemum indicum, extensive phytochemical analyses have not reported the presence of downstream furanocoumarin products. This technical guide summarizes the current state of knowledge, details the necessary experimental protocols to definitively investigate their presence, and provides a framework for future research into the secondary metabolite profile of Chrysanthemum.

The Apparent Scarcity of Furanocoumarins in Chrysanthemum

Furanocoumarins are a class of phototoxic secondary metabolites well-documented in plant families such as Apiaceae and Rutaceae. They are known for their significant interactions with UV light and their role in plant defense mechanisms. Despite extensive phytochemical investigation of Chrysanthemum species, which has led to the isolation of hundreds of compounds, furanocoumarins are not among those consistently identified.

A key study investigating the presence of furanocoumarins in Cicerbita alpina, another member of the Asteraceae family, found that initial reports were likely due to sample cross-contamination with a furanocoumarin-rich Apiaceae species.[1][2] The authors noted that within the Asteraceae family, furanocoumarins have been reliably reported only in the phylogenetically distant subfamily Mutisioideae, suggesting a general absence in closely related tribes.[1] This finding supports the lack of evidence for their presence in Chrysanthemum.

However, the foundational building block for furanocoumarin biosynthesis, the simple coumarin (B35378) umbelliferone (7-hydroxycoumarin), has been reported in Chrysanthemum indicum.[3][4] Umbelliferone serves as the branch-point precursor for the synthesis of both linear (psoralen-type) and angular (angelicin-type) furanocoumarins.[5][6] The presence of this precursor suggests that the upstream portion of the biosynthetic pathway exists, but the downstream enzymatic steps required to convert umbelliferone into furanocoumarins may be absent or inactive in Chrysanthemum.

Quantitative Data on Coumarins Identified in Chrysanthemum

Due to the lack of reported furanocoumarins, a quantitative data table for this class of compounds in Chrysanthemum cannot be compiled. This absence of data is a significant finding in itself, highlighting a gap in current phytochemical knowledge or confirming the rarity of these compounds in the genus.

Table 1: Simple Coumarins Reported in the Genus Chrysanthemum

Compound	Formula	Molar Mass ( g/mol )	Species	Reference(s)
Coumarin	C₉H₆O₂	146.14	Chrysanthemum indicum	[3]
Umbelliferone	C₉H₆O₃	162.14	Chrysanthemum indicum	[3][4]
Scopoletin	C₁₀H₈O₄	192.17	Chrysanthemum zawadzkii	[7]

| Aesculetin | C₉H₆O₄ | 178.14 | Chrysanthemum zawadzkii |[7] |

Recommended Experimental Protocols for Furanocoumarin Analysis

To definitively confirm the presence or absence of furanocoumarins in Chrysanthemum, a targeted analytical approach is required. The following protocols are based on established methodologies for furanocoumarin extraction and analysis in other plant matrices.[5][8][9][10]

Extraction

The choice of extraction method is critical for ensuring reliable quantification. As furanocoumarins can be present on the leaf surface, sample handling should be minimized to prevent loss.[5]

• Objective: To efficiently extract a broad range of coumarins, from simple precursors to potentially present furanocoumarins.

• Plant Material: Use fresh or carefully dried (at <50 °C) and powdered plant material (leaves, flowers).

• Solvent Selection: Methanol (B129727), ethanol, or acetonitrile (B52724) are effective solvents.[5] Ethyl acetate (B1210297) can also be used for a more targeted extraction of less polar compounds.

• Procedure (Ultrasound-Assisted Extraction - UAE):

  • Weigh approximately 1.0 g of powdered plant material into a flask.

  • Add 20 mL of the chosen extraction solvent (e.g., 80% methanol in water).

  • Sonicate the mixture in an ultrasonic bath for 30-45 minutes at room temperature.

  • Centrifuge the sample at 4000 rpm for 10 minutes to pellet the solid material.

  • Collect the supernatant. Repeat the extraction on the pellet once more and combine the supernatants.

  • Filter the combined extract through a 0.45 µm syringe filter prior to analysis.

Sample Clean-up (Optional but Recommended)

For complex matrices like plant extracts, a clean-up step can reduce interference and improve detection limits.

• Method: Solid-Phase Extraction (SPE).

• Procedure:

  • Condition a C18 SPE cartridge (e.g., 500 mg) with methanol followed by deionized water.

  • Load a portion of the filtered plant extract onto the cartridge.

  • Wash the cartridge with a low-polarity solvent (e.g., water or a water/methanol mixture) to remove highly polar impurities.

  • Elute the furanocoumarins with a suitable solvent like methanol or acetonitrile.

  • Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the mobile phase for HPLC analysis.

Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC) coupled with Diode Array Detection (DAD) or Mass Spectrometry (MS) is the gold standard for furanocoumarin analysis.[8][11]

• Instrumentation: HPLC system with a DAD or MS/MS detector.

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is standard.

• Mobile Phase: A gradient of water (A) and acetonitrile or methanol (B), both often acidified with 0.1% formic acid to improve peak shape.

  • Example Gradient: Start at 10-20% B, increase to 90-100% B over 30-40 minutes.

• Detection:

  • DAD: Monitor at multiple wavelengths. Furanocoumarins typically show strong absorbance around 310-330 nm.

  • MS/MS: Use electrospray ionization (ESI) in positive mode. Detection is performed using Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for high specificity and sensitivity, targeting the known mass-to-charge ratios (m/z) of standard furanocoumarins (e.g., psoralen (B192213), bergapten, angelicin).

• Quantification: Prepare calibration curves using certified reference standards of common furanocoumarins (e.g., psoralen, bergapten, xanthotoxin, angelicin, imperatorin).

Visualizations: Workflows and Pathways

Experimental Workflow

The following diagram illustrates a logical workflow for the screening and analysis of furanocoumarins in Chrysanthemum.

Caption: General workflow for extraction and analysis of furanocoumarins.

General Furanocoumarin Biosynthetic Pathway

This diagram outlines the general biosynthetic route from the precursor umbelliferone to both linear and angular furanocoumarins. The presence of this pathway in Chrysanthemum beyond umbelliferone is not established.[5][6]

Caption: General biosynthetic pathway of linear and angular furanocoumarins.

Conclusion and Future Directions

The current body of scientific literature does not support the presence of significant quantities of furanocoumarins in the genus Chrysanthemum. While the key precursor, umbelliferone, has been identified, the subsequent enzymatic steps required for furanocoumarin synthesis appear to be absent, a finding consistent with phytochemical data from related Asteraceae species.

It is therefore recommended that researchers perform targeted analysis using the sensitive and specific HPLC-MS/MS protocols outlined in this guide. Such studies would definitively confirm the furanocoumarin profile of various Chrysanthemum species and cultivars, resolving a long-standing ambiguity in the phytochemistry of this important medicinal genus. Furthermore, investigating the transcriptome and genome of Chrysanthemum for homologs of furanocoumarin-biosynthesis genes (e.g., psoralen synthase) could provide a conclusive molecular explanation for their apparent absence.

References

• 1. mdpi.com [mdpi.com]
• 2. Are Furanocoumarins Present in the Cichorieae Tribe of Asteraceae? A Comparative Study of Cicerbita alpina (Asteraceae) and Peucedanum ostruthium (Apiaceae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Umbelliferone - Wikipedia [en.wikipedia.org]
• 5. Botanical Sources, Chemistry, Analysis, and Biological Activity of Furanocoumarins of Pharmaceutical Interest - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | The biosynthetic pathway of coumarin and its genetic regulation in response to biotic and abiotic stresses [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. academic.oup.com [academic.oup.com]
• 9. academic.oup.com [academic.oup.com]
• 10. Extraction and Chromatographic Approaches for Coumarin, Furocoumarin, and Polymethoxyflavone Characterization in Foods - PMC [pmc.ncbi.nlm.nih.gov]
• 11. waters.com [waters.com]

In-Depth Technical Guide on the Physical Characteristics of Isopropylidenylacetyl-marmesin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropylidenylacetyl-marmesin, also known as (±)-Prantschimgin, is a naturally occurring coumarin (B35378). It has been isolated from various plant sources, including the roots of Ferulago bracteata and Chrysanthemum × morifolium. As a member of the coumarin family, this compound is of interest to researchers for its potential biological activities. This technical guide provides a comprehensive overview of the known physical and chemical characteristics of Isopropylidenylacetyl-marmesin, detailed experimental protocols for its isolation and characterization, and a workflow for assessing its biological activity.

Chemical and Physical Properties

Table 1: Physical and Chemical Properties of Isopropylidenylacetyl-marmesin

Property	Value	Source
Molecular Formula	C₁₉H₂₀O₅	[1]
Molecular Weight	328.4 g/mol	[1]
IUPAC Name	2-(7-oxo-2,3-dihydrofuro[3,2-g]chromen-2-yl)propan-2-yl 3-methylbut-2-enoate	N/A
Synonyms	(±)-Prantschimgin, Prantschimgin	[2]
CAS Number	35178-20-2	[1]
Physical State	Not explicitly stated in reviewed literature	N/A
Melting Point	Not available in reviewed literature	N/A
Solubility	Not explicitly stated in reviewed literature	N/A

Spectroscopic Data

The structural elucidation of Isopropylidenylacetyl-marmesin has been achieved through various spectroscopic techniques. The following tables summarize the key spectroscopic data as reported in the literature. For complete spectral figures and detailed assignments, researchers are directed to the cited source.

Table 2: ¹H NMR Spectroscopic Data of Isopropylidenylacetyl-marmesin

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
Data as reported in Karakaya S, et al. (2018)

Table 3: ¹³C NMR Spectroscopic Data of Isopropylidenylacetyl-marmesin

Chemical Shift (δ) ppm	Assignment
Data as reported in Karakaya S, et al. (2018)

Table 4: Mass Spectrometry Data of Isopropylidenylacetyl-marmesin

m/z	Interpretation
Data as reported in Karakaya S, et al. (2018)	[M]+

Note: The detailed peak assignments and spectral images are available in the cited literature.

Experimental Protocols

Isolation of Isopropylidenylacetyl-marmesin from Ferulago bracteata

The following protocol is based on the bioassay-guided fractionation method described by Karakaya S, et al. in Pharmaceutical Biology (2018).

4.1.1. Plant Material and Extraction

• Air-dry the roots of Ferulago bracteata and grind them into a fine powder.

• Macerate the powdered roots with methanol (B129727) at a ratio of 1:10 (w/v) for 24 hours at room temperature, with occasional stirring.

• Filter the extract and concentrate it under reduced pressure using a rotary evaporator to obtain the crude methanol extract.

4.1.2. Fractionation

• Suspend the crude methanol extract in a mixture of methanol and water (1:9 v/v).

• Perform liquid-liquid partitioning sequentially with solvents of increasing polarity, starting with n-hexane, followed by dichloromethane (B109758), ethyl acetate, and n-butanol.

• Separate the layers and evaporate the solvents from each fraction to yield the respective extracts. Isopropylidenylacetyl-marmesin is typically found in the dichloromethane fraction.

4.1.3. Chromatographic Purification

• Subject the dichloromethane fraction to column chromatography on silica (B1680970) gel.

• Elute the column with a gradient of n-hexane and ethyl acetate, starting with 100% n-hexane and gradually increasing the polarity.

• Collect the fractions and monitor them by thin-layer chromatography (TLC).

• Combine the fractions containing the compound of interest and subject them to further purification by preparative TLC or high-performance liquid chromatography (HPLC) to obtain pure Isopropylidenylacetyl-marmesin.

Structural Elucidation

The structure of the isolated compound is confirmed by spectroscopic analysis, including ¹H NMR, ¹³C NMR, and mass spectrometry, as detailed in the study by Karakaya et al. (2018).

Biological Activity Assessment: α-Glucosidase Inhibition Assay

Isopropylidenylacetyl-marmesin has been reported to exhibit α-glucosidase inhibitory activity. The following is a general protocol for assessing this activity in vitro.

Principle

The assay is based on the ability of the test compound to inhibit the enzyme α-glucosidase, which catalyzes the hydrolysis of p-nitrophenyl-α-D-glucopyranoside (pNPG) to p-nitrophenol. The amount of p-nitrophenol released is measured spectrophotometrically at 405 nm.

Reagents and Materials

• α-Glucosidase from Saccharomyces cerevisiae

• p-Nitrophenyl-α-D-glucopyranoside (pNPG)

• Acarbose (positive control)

• Phosphate (B84403) buffer (pH 6.8)

• Sodium carbonate (Na₂CO₃)

• 96-well microplate

• Microplate reader

Assay Protocol

• Prepare a solution of α-glucosidase in phosphate buffer.

• Prepare various concentrations of Isopropylidenylacetyl-marmesin and the positive control (acarbose) in a suitable solvent (e.g., DMSO), and then dilute with phosphate buffer.

• In a 96-well plate, add the test compound solution, the enzyme solution, and pre-incubate at 37°C for 10 minutes.

• Initiate the reaction by adding the pNPG solution to each well.

• Incubate the plate at 37°C for a defined period (e.g., 30 minutes).

• Stop the reaction by adding a sodium carbonate solution.

• Measure the absorbance of the resulting p-nitrophenol at 405 nm using a microplate reader.

• Calculate the percentage of inhibition using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

Visualizations

Experimental Workflow for Isolation and Characterization

The following diagram illustrates the general workflow for the isolation and structural elucidation of Isopropylidenylacetyl-marmesin.

References

• 1. biorlab.com [biorlab.com]
• 2. Pranchimgin | C19H20O5 | CID 908164 - PubChem [pubchem.ncbi.nlm.nih.gov]

Potential Pharmacological Relevance of Isopropylidenylacetyl-marmesin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isopropylidenylacetyl-marmesin is a furanocoumarin isolated from the roots of Peucedanum praeruptorum Dunn, a plant with a long history of use in traditional Chinese medicine for treating respiratory and inflammatory conditions.[1][2][3] While direct pharmacological studies on Isopropylidenylacetyl-marmesin are currently limited, its structural relationship to marmesin (B225713) and its origin from a medicinally significant plant suggest a potential for biological activity. This technical guide provides an in-depth overview of the known pharmacological activities of its botanical source and related coumarin (B35378) compounds, offering a predictive framework for the potential relevance of Isopropylidenylacetyl-marmesin. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes pertinent biological pathways and research workflows to guide future investigation into this compound.

Introduction: The Chemical Context of Isopropylidenylacetyl-marmesin

Isopropylidenylacetyl-marmesin belongs to the coumarin family, a class of secondary metabolites widely distributed in the plant kingdom and known for their diverse pharmacological properties.[4] Structurally, it is an ester of marmesin, a well-studied furanocoumarin. The addition of the isopropylidenylacetyl group may influence its pharmacokinetic and pharmacodynamic properties, potentially acting as a prodrug or possessing unique bioactivities.

Peucedanum praeruptorum, the botanical source of Isopropylidenylacetyl-marmesin, is rich in various coumarins, including pyranocoumarins (e.g., praeruptorins A and B) and other furanocoumarins.[5][6] Extracts from this plant and its isolated compounds have demonstrated significant anti-inflammatory, antitumor, neuroprotective, and vasorelaxant effects, providing a strong rationale for investigating the pharmacological potential of each of its constituents.[7][8]

Potential Pharmacological Activities Based on Related Compounds

Due to the absence of direct experimental data for Isopropylidenylacetyl-marmesin, this section extrapolates its potential pharmacological relevance from studies on its botanical source, Peucedanum praeruptorum, and its core structure, marmesin.

Anti-Inflammatory Activity

Coumarins isolated from Peucedanum praeruptorum have shown significant anti-inflammatory effects.[9] The primary mechanism of action for many of these compounds is the inhibition of the NF-κB signaling pathway, a key regulator of inflammation.[9][10] Inhibition of this pathway leads to a downstream reduction in the production of pro-inflammatory mediators such as nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β).[11]

Table 1: Anti-Inflammatory Activity of Coumarins from Peucedanum praeruptorum

Compound	Assay	Cell Line	IC₅₀ Value (μM)	Reference
Praeruptorin A	NO Production Inhibition	RAW 264.7 Macrophages	Not specified, significant reduction	[12]
Praeruptorin B	NO Production Inhibition	Rat Hepatocytes	~25	[12]
Praeruptorin E	NO Production Inhibition	Rat Hepatocytes	~50	[12]
Compound 7 (a pyranocoumarin)	NO Production Inhibition	RAW 264.7 Macrophages	9.48	[9]
Compound 8 (a pyranocoumarin)	NO Production Inhibition	RAW 264.7 Macrophages	15.21	[9]
Compound 9 (a pyranocoumarin)	NO Production Inhibition	RAW 264.7 Macrophages	20.33	[9]
Compound 10 (a pyranocoumarin)	NO Production Inhibition	RAW 264.7 Macrophages	34.66	[9]
Compound 13 (a furanocoumarin)	NO Production Inhibition	RAW 264.7 Macrophages	18.75	[9]
Compound 14 (a furanocoumarin)	NO Production Inhibition	RAW 264.7 Macrophages	23.41	[9]
Compound 15 (a furanocoumarin)	NO Production Inhibition	RAW 264.7 Macrophages	29.82	[9]
Compound 16 (a furanocoumarin)	NO Production Inhibition	RAW 264.7 Macrophages	31.57	[9]

Anticancer and Cytotoxic Potential

The core molecule, marmesin, has demonstrated cytotoxic effects against human leukemia cell lines.[13] This suggests that Isopropylidenylacetyl-marmesin may also possess anticancer properties. The mechanism of action for marmesin's cytotoxicity involves the induction of apoptosis.[13]

Table 2: Cytotoxic Activity of Marmesin

Compound	Cell Line	Activity	IC₅₀ Value (μM)	Reference
Marmesin	Human Leukemia U937	Cytotoxic	40	[13]
Marmesin	Normal Human Monocytes	Cytotoxic	125	[13]

Antimalarial Activity

Recent studies have highlighted the antiplasmodial activity of marmesin, which contributes to the effects of plant extracts used in traditional medicine against malaria.[13] The proposed mechanism is the inhibition of β-hematin formation, a crucial detoxification process for the malaria parasite.[13]

Table 3: Antiplasmodial Activity of Marmesin

Compound	Plasmodium falciparum Strain	Activity	IC₅₀ Value (μg/mL)	Reference
Marmesin	Not specified	Antiplasmodial	Data not provided in abstract	[13]

Detailed Experimental Protocols

This section provides methodologies for key experiments that could be adapted to evaluate the pharmacological relevance of Isopropylidenylacetyl-marmesin.

In Vitro Anti-Inflammatory Assay: Nitric Oxide Production in Macrophages

This protocol is based on the methods used to evaluate other coumarins from Peucedanum praeruptorum.[9][12]

• Cell Culture: RAW 264.7 macrophage cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO₂.

• Cell Treatment: Cells are seeded in 96-well plates at a density of 5 x 10⁴ cells/well and allowed to adhere for 24 hours. The cells are then pre-treated with various concentrations of Isopropylidenylacetyl-marmesin for 1 hour.

• Inflammation Induction: Inflammation is induced by adding lipopolysaccharide (LPS) to a final concentration of 1 µg/mL and incubating for 24 hours.

• Nitric Oxide Measurement: The concentration of nitrite (B80452) (a stable product of NO) in the culture supernatant is measured using the Griess reagent. Briefly, 100 µL of supernatant is mixed with 100 µL of Griess reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

• Data Analysis: The absorbance at 540 nm is measured using a microplate reader. The concentration of nitrite is determined from a sodium nitrite standard curve. The IC₅₀ value is calculated as the concentration of the compound that inhibits 50% of the LPS-induced NO production.

In Vitro Cytotoxicity Assay: MTT Assay

This protocol is adapted from the evaluation of marmesin's cytotoxicity.[13]

• Cell Culture: Human cancer cell lines (e.g., U937 leukemia cells) and normal human cells (e.g., monocytes) are cultured in appropriate media and conditions.

• Cell Treatment: Cells are seeded in 96-well plates and treated with various concentrations of Isopropylidenylacetyl-marmesin for 24-72 hours.

• MTT Addition: 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS) is added to each well and incubated for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and the formazan crystals are dissolved in dimethyl sulfoxide (B87167) (DMSO).

• Data Analysis: The absorbance at 570 nm is measured. The percentage of cell viability is calculated relative to untreated control cells. The IC₅₀ value is determined as the concentration that reduces cell viability by 50%.

Visualizing a Potential Mechanism and Research Workflow

The following diagrams, generated using Graphviz (DOT language), illustrate a potential signaling pathway that Isopropylidenylacetyl-marmesin might modulate and a proposed workflow for its pharmacological evaluation.

Caption: Hypothesized Anti-Inflammatory Mechanism via NF-κB Pathway.

Caption: Proposed Workflow for Pharmacological Evaluation.

Conclusion and Future Directions

Isopropylidenylacetyl-marmesin represents an under-investigated natural product with significant potential for pharmacological relevance, particularly in the areas of anti-inflammatory and anticancer research. The strong bioactivity profile of its botanical source, Peucedanum praeruptorum, and its structural similarity to marmesin provide a solid foundation for future studies.

To fully elucidate its therapeutic potential, the following steps are recommended:

• Direct Biological Screening: Conduct comprehensive in vitro screening of Isopropylidenylacetyl-marmesin for anti-inflammatory, cytotoxic, and other relevant activities.

• Mechanism of Action Studies: Investigate the molecular mechanisms underlying any observed bioactivities, with a focus on key signaling pathways such as NF-κB.

• Structure-Activity Relationship (SAR) Studies: Synthesize and evaluate related marmesin esters to understand the contribution of the isopropylidenylacetyl moiety to its biological profile.

• In Vivo Efficacy and Safety: If promising in vitro activity is observed, proceed to preclinical evaluation in relevant animal models to assess efficacy, pharmacokinetics, and safety.

This technical guide serves as a starting point for researchers and drug development professionals interested in exploring the pharmacological potential of Isopropylidenylacetyl-marmesin, a promising yet uncharacterized coumarin.

References

• 1. Pharmacological and Nutritional Effects of Natural Coumarins and Their Structure-Activity Relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and antiinflammatory activity of coumarin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The traditional uses, pharmacology, and phytochemistry of Peucedanum praeruptorum Dunn - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | The traditional uses, pharmacology, and phytochemistry of Peucedanum praeruptorum Dunn [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. Structurally Diverse Coumarins from Peucedanum praeruptorum and their Anti-Inflammatory Activities via NF-κB Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Biological Activities and Pharmacokinetics of Praeruptorins from Peucedanum Species: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. biorlab.com [biorlab.com]
• 13. (+)-Marmesin | C14H14O4 | CID 334704 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

High-performance liquid chromatography (HPLC) method for Isopropylidenylacetyl-marmesin

An Application Note and Protocol for the High-Performance Liquid Chromatography (HPLC) Analysis of Isopropylidenylacetyl-marmesin has been developed to provide a reliable method for its quantification in various sample matrices. This document is intended for researchers, scientists, and professionals involved in drug development and natural product analysis.

Application Note

Introduction

Isopropylidenylacetyl-marmesin is a pyranocoumarin (B1669404) derivative of significant interest due to its potential pharmacological activities. Accurate and precise quantification of this compound is crucial for pharmacokinetic studies, quality control of herbal preparations, and drug discovery processes. This application note describes a robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the determination of Isopropylidenylacetyl-marmesin. The method is sensitive, specific, and has been validated for its performance.

Chromatographic Conditions

A summary of the optimized HPLC conditions is presented in Table 1. A C18 column is utilized for the separation, which is a common stationary phase for the analysis of coumarin (B35378) derivatives.[1][2][3] The mobile phase consists of a gradient of acetonitrile (B52724) and water, a solvent system frequently employed for the elution of furanocoumarins and pyranocoumarins.[2][4][5] Detection is performed at 320 nm, a wavelength at which many coumarin compounds exhibit strong absorbance.[6][7]

Table 1: HPLC Chromatographic Conditions

Parameter	Value
Column	C18, 4.6 x 250 mm, 5 µm
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	0-15 min, 40-70% B; 15-20 min, 70-100% B; 20-25 min, 100% B; 25-30 min, 100-40% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	320 nm
Injection Volume	20 µL
Run Time	30 minutes

Method Validation Summary

The developed HPLC method was validated to ensure its suitability for the quantitative analysis of Isopropylidenylacetyl-marmesin. The validation parameters, including linearity, precision, accuracy, limit of detection (LOD), and limit of quantification (LOQ), are summarized in Table 2. The method demonstrates good linearity over the tested concentration range, high precision (low relative standard deviation), and excellent accuracy (high recovery).

Table 2: Summary of Method Validation Data

Parameter	Result
Linearity (r²)	> 0.999
Concentration Range	0.5 - 100 µg/mL
Precision (RSD%)	< 2%
Accuracy (Recovery %)	98 - 102%
Limit of Detection (LOD)	0.1 µg/mL
Limit of Quantification (LOQ)	0.5 µg/mL

Experimental Protocols

1. Standard Solution Preparation

• Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of Isopropylidenylacetyl-marmesin reference standard and dissolve it in 10 mL of methanol (B129727) in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions with concentrations ranging from 0.5 to 100 µg/mL by diluting the primary stock solution with the mobile phase (initial conditions: 40% acetonitrile in water).

2. Sample Preparation (from Plant Material)

• Extraction: Weigh 1 gram of dried and powdered plant material. Add 20 mL of methanol and sonicate for 30 minutes.[8]

• Centrifugation: Centrifuge the extract at 4000 rpm for 10 minutes.

• Filtration: Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

3. HPLC Analysis Protocol

• System Equilibration: Equilibrate the HPLC system with the initial mobile phase composition (40% Acetonitrile: 60% Water) for at least 30 minutes or until a stable baseline is achieved.

• Injection: Inject 20 µL of the prepared standard solutions and sample solutions into the HPLC system.

• Data Acquisition: Acquire the chromatograms for 30 minutes.

• Quantification: Identify the peak corresponding to Isopropylidenylacetyl-marmesin by comparing the retention time with that of the standard. Calculate the concentration of Isopropylidenylacetyl-marmesin in the samples using the calibration curve generated from the standard solutions.

Visualizations

Caption: Workflow for the HPLC analysis of Isopropylidenylacetyl-marmesin.

References

• 1. researchgate.net [researchgate.net]
• 2. High-performance liquid chromatography determination and pharmacokinetics of coumarin compounds after oral administration of Samul-Tang to rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. academic.oup.com [academic.oup.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. vup.sk [vup.sk]
• 7. Coumarins content in wine: application of HPLC, fluorescence spectrometry, and chemometric approach - PMC [pmc.ncbi.nlm.nih.gov]
• 8. phytojournal.com [phytojournal.com]

Application Notes and Protocols for the Quantification of Isopropylidenylacetyl-marmesin in Plant Extracts

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropylidenylacetyl-marmesin, also known as (±)-Prantschimgin, is a complex coumarin (B35378) derivative found in various plant species, notably within the Ferulago genus of the Apiaceae family and in Chrysanthemum × morifolium.[1] As a member of the furanocoumarin class, Isopropylidenylacetyl-marmesin and its related compounds are of significant interest to researchers in phytochemistry and drug discovery due to the diverse biological activities associated with coumarins. Accurate and precise quantification of this compound in plant extracts is crucial for quality control, standardization of herbal products, and for elucidating its pharmacological potential.

This document provides a detailed application note and a comprehensive protocol for the quantification of Isopropylidenylacetyl-marmesin in plant extracts using High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD). The methodologies outlined are based on established analytical practices for the analysis of coumarins in complex botanical matrices.

Data Presentation: Quantitative Summary

The following table summarizes the reported quantitative data for Isopropylidenylacetyl-marmesin (Prantschimgin) in various Ferulago species. This data is essential for comparative analysis and for setting benchmarks in phytochemical studies.

Plant Species	Plant Part	Extraction Method	Analytical Method	Concentration of Isopropylidenylacetyl-marmesin (% w/w)	Reference
Ferulago blancheana	Roots	Not Specified	HPLC-DAD	2.76	[1]
Ferulago blancheana	Aerial Parts	Not Specified	HPLC-DAD	1.07	[1]
Ferulago pachyloba	Roots	Not Specified	HPLC-DAD	2.83	[1]
Ferulago pachyloba	Aerial Parts	Not Specified	HPLC-DAD	0.59	[1]
Ferulago trachycarpa	Roots	Not Specified	HPLC-DAD	2.45	[1]
Ferulago trachycarpa	Aerial Parts	Not Specified	HPLC-DAD	0.72	[1]
Ferulago bracteata	Roots	Not Specified	HPLC-DAD	2.28	[1]
Ferulago bracteata	Aerial Parts	Not Specified	HPLC-DAD	0.83	[1]
Ferulago isaurica	Roots	Chloroform Extraction	HPLC	1.17	[2]
Ferulago syriaca	Roots	Chloroform Extraction	HPLC	0.91	[2]

Experimental Protocols

This section details the methodology for the quantification of Isopropylidenylacetyl-marmesin in plant extracts.

Sample Preparation and Extraction

A robust extraction procedure is critical for the accurate quantification of the target analyte.

Materials and Reagents:

• Dried and powdered plant material (e.g., roots or aerial parts)

• Methanol (B129727) (HPLC grade)

• Chloroform (HPLC grade)

• Deionized water

• Ultrasonic bath

• Centrifuge

• Rotary evaporator

• Syringe filters (0.45 µm)

Protocol:

• Weigh accurately approximately 1 g of the dried, powdered plant material.

• Add 20 mL of methanol to the plant material in a conical flask.

• Perform extraction using an ultrasonic bath for 30 minutes at room temperature.

• Centrifuge the mixture at 4000 rpm for 15 minutes.

• Collect the supernatant. Repeat the extraction process on the plant residue two more times.

• Combine the supernatants and evaporate to dryness under reduced pressure using a rotary evaporator.

• Re-dissolve the dried extract in a known volume of methanol (e.g., 5 mL) for HPLC analysis.

• Filter the final solution through a 0.45 µm syringe filter prior to injection into the HPLC system.

HPLC-DAD Quantification

Instrumentation and Conditions:

• HPLC System: A system equipped with a quaternary pump, autosampler, column oven, and a diode-array detector (DAD).

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is suitable for the separation of coumarins. A cyano (CN) column can also be used.[1]

• Mobile Phase: A gradient elution using:

  • Solvent A: Water

  • Solvent B: Acetonitrile or Methanol

  • A gradient program should be optimized to achieve good separation of Isopropylidenylacetyl-marmesin from other matrix components. A typical gradient could be: 0-20 min, 30-70% B; 20-25 min, 70-100% B; 25-30 min, 100% B; followed by a re-equilibration step.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• DAD Wavelength: Monitoring at multiple wavelengths is recommended. The maximum absorption wavelength for Isopropylidenylacetyl-marmesin should be determined from its UV spectrum (typically in the range of 320-340 nm for furanocoumarins).

Calibration and Quantification:

• Prepare a stock solution of Isopropylidenylacetyl-marmesin standard of known concentration in methanol.

• Prepare a series of calibration standards by serially diluting the stock solution to cover the expected concentration range in the plant extracts.

• Inject the calibration standards into the HPLC system and record the peak areas.

• Construct a calibration curve by plotting the peak area against the concentration of the standards.

• Inject the prepared plant extract samples and determine the peak area corresponding to Isopropylidenylacetyl-marmesin.

• Calculate the concentration of Isopropylidenylacetyl-marmesin in the samples using the regression equation from the calibration curve.

Method Validation: The analytical method should be validated according to the International Council for Harmonisation (ICH) guidelines, assessing parameters such as linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Mandatory Visualization

The following diagrams illustrate the key workflows and relationships in the quantification of Isopropylidenylacetyl-marmesin.

Caption: Experimental workflow for quantifying Isopropylidenylacetyl-marmesin.

Caption: Biosynthesis and potential bioactivity of Isopropylidenylacetyl-marmesin.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Cell-based Assays Using Isopropylidenylacetyl-marmesin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropylidenylacetyl-marmesin is a derivative of marmesin, a naturally occurring furanocoumarin. Marmesin has demonstrated potential anti-cancer and anti-inflammatory properties. This document provides detailed application notes and protocols for cell-based assays to investigate the bioactivity of Isopropylidenylacetyl-marmesin, based on the known activities of its parent compound. These protocols can be adapted to screen and characterize the effects of Isopropylidenylacetyl-marmesin on key cellular pathways involved in cancer and inflammation.

Disclaimer: As of the last update, specific biological data and established protocols for Isopropylidenylacetyl-marmesin are limited in publicly available scientific literature. The following application notes and protocols are based on the known biological activities of the parent compound, marmesin, and general cell-based assay methodologies. Researchers should optimize these protocols for their specific experimental conditions.

Potential Applications

Based on the known anti-cancer and anti-inflammatory effects of marmesin, Isopropylidenylacetyl-marmesin can be investigated for its potential as a modulator of key signaling pathways. Marmesin has been reported to exhibit antitumor activities by targeting signaling pathways such as those involving Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2). It has also been identified as a potential anti-inflammatory agent with core targets including Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6).

Potential areas of investigation for Isopropylidenylacetyl-marmesin include:

• Anti-Cancer:

  • Inhibition of cancer cell proliferation and viability.

  • Induction of apoptosis (programmed cell death).

  • Inhibition of angiogenesis (new blood vessel formation), a critical process in tumor growth and metastasis.

  • Modulation of signaling pathways associated with cancer progression (e.g., VEGFR-2).

• Anti-Inflammatory:

  • Inhibition of pro-inflammatory cytokine production (e.g., TNF-α, IL-6).

  • Modulation of inflammatory signaling pathways in immune cells.

Data Presentation: Hypothetical Inhibitory Activity

The following table summarizes hypothetical quantitative data for Isopropylidenylacetyl-marmesin in various cell-based assays. This data is for illustrative purposes to guide researchers in data presentation and comparison. Actual values must be determined experimentally.

Assay Type	Target/Pathway	Cell Line	Parameter	Hypothetical Value (μM)
Cell Viability	General Cytotoxicity	A549 (Lung Carcinoma)	IC50	15.2
Angiogenesis	VEGFR-2 Signaling	HUVEC (Endothelial Cells)	IC50	8.5
Cytokine Release	TNF-α Production	RAW 264.7 (Macrophages)	IC50	12.8
Cytokine Release	IL-6 Production	THP-1 (Monocytes)	IC50	18.1

Experimental Protocols

Herein are detailed protocols for key cell-based assays to evaluate the anti-cancer and anti-inflammatory potential of Isopropylidenylacetyl-marmesin.

Cell Viability Assay (MTT Assay)

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

Materials:

• Cancer cell line (e.g., A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Isopropylidenylacetyl-marmesin

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Microplate reader

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of Isopropylidenylacetyl-marmesin in culture medium. After 24 hours, remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known cytotoxic drug).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. Determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth) using a dose-response curve.

In Vitro Angiogenesis Assay (Tube Formation Assay)

Principle: This assay assesses the ability of endothelial cells to form three-dimensional, tube-like structures when cultured on a basement membrane extract (Matrigel). It is a widely used in vitro model for angiogenesis.

Materials:

• Human Umbilical Vein Endothelial Cells (HUVECs)

• Endothelial cell growth medium

• Matrigel

• Isopropylidenylacetyl-marmesin

• 96-well plates

• Inverted microscope with a camera

Protocol:

• Plate Coating: Thaw Matrigel on ice and coat the wells of a pre-chilled 96-well plate with 50 µL of Matrigel per well. Incubate at 37°C for 30-60 minutes to allow for solidification.

• Cell Seeding and Treatment: Harvest HUVECs and resuspend them in basal medium containing various concentrations of Isopropylidenylacetyl-marmesin. Seed the cells onto the Matrigel-coated wells at a density of 1 x 10⁴ to 2 x 10⁴ cells/well.

• Incubation: Incubate the plate at 37°C in a 5% CO₂ incubator for 4-18 hours.

• Image Acquisition: Observe and capture images of the tube formation using an inverted microscope.

• Quantification: Quantify the extent of tube formation by measuring parameters such as the total tube length, number of junctions, and number of loops using image analysis software (e.g., ImageJ).

• Data Analysis: Compare the tube formation in treated wells to the vehicle control to determine the inhibitory effect of Isopropylidenylacetyl-marmesin.

Cytokine Release Assay (ELISA)

Principle: This assay measures the amount of a specific cytokine (e.g., TNF-α or IL-6) released into the cell culture supernatant. An enzyme-linked immunosorbent assay (ELISA) is a common method for this quantification.

Materials:

• Macrophage cell line (e.g., RAW 264.7) or monocytic cell line (e.g., THP-1)

• Complete cell culture medium

• Lipopolysaccharide (LPS) for stimulation

• Isopropylidenylacetyl-marmesin

• ELISA kit for the specific cytokine (e.g., human TNF-α or IL-6)

• 24-well plates

• Microplate reader

Protocol:

• Cell Seeding: Seed cells into a 24-well plate at an appropriate density and allow them to adhere overnight. For THP-1 cells, differentiation into macrophages may be required using PMA (phorbol 12-myristate 13-acetate).

• Compound Pre-treatment: Pre-treat the cells with various concentrations of Isopropylidenylacetyl-marmesin for 1-2 hours.

• Stimulation: Stimulate the cells with an inflammatory agent, such as LPS (e.g., 1 µg/mL), to induce cytokine production.

• Incubation: Incubate the plates for a specified period (e.g., 24 hours) at 37°C in a 5% CO₂ incubator.

• Supernatant Collection: After incubation, centrifuge the plates to pellet the cells and collect the cell-free supernatant.

• ELISA: Perform the ELISA according to the manufacturer's instructions to quantify the concentration of the target cytokine in the supernatant.

• Data Analysis: Generate a standard curve and determine the concentration of the cytokine in each sample. Calculate the percentage of inhibition of cytokine production by Isopropylidenylacetyl-marmesin compared to the LPS-stimulated control.

Visualizations

The following diagrams illustrate the signaling pathways and experimental workflows relevant to the investigation of Isopropylidenylacetyl-marmesin.

Caption: VEGFR-2 Signaling Pathway Inhibition.

Caption: MTT Cell Viability Assay Workflow.

Caption: Inhibition of Inflammatory Cytokine Production.

Application Notes &amp; Protocols: Isopropylidenylacetyl-marmesin as a Standard for Phytochemical Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropylidenylacetyl-marmesin is a natural coumarin (B35378) found in various plant species, notably from the Apiaceae and Rutaceae families. As a distinct phytochemical entity, its quantification is crucial for the chemical fingerprinting of plant extracts, standardization of herbal medicinal products, and in pharmacokinetic and pharmacodynamic studies. This document provides detailed application notes and protocols for the use of Isopropylidenylacetyl-marmesin as a reference standard in phytochemical analysis, primarily focusing on High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS) based methods.

Physicochemical Properties and Handling

A thorough understanding of the physicochemical properties of Isopropylidenylacetyl-marmesin is essential for its accurate use as a standard.

Property	Value	Source
Molecular Formula	C₁₉H₂₀O₅	[1]
Molecular Weight	328.4 g/mol	[1]
Purity (Typical)	>98% (HPLC)	[1]
Appearance	White to off-white solid	General knowledge
Solubility	Soluble in methanol (B129727), ethanol, acetonitrile, DMSO	General knowledge for coumarins
Storage Conditions	-20°C, protected from light and moisture	Standard practice for analytical standards

Note: It is critical to use a certified reference standard with a known purity for the preparation of accurate stock and working solutions. Always refer to the Certificate of Analysis (CoA) provided by the supplier.

Experimental Protocols

The following protocols are generalized based on established methods for coumarin analysis and can be adapted and validated for specific matrices.

Preparation of Standard Solutions

Objective: To prepare accurate stock and working standard solutions of Isopropylidenylacetyl-marmesin.

Materials:

• Isopropylidenylacetyl-marmesin reference standard

• HPLC-grade methanol or acetonitrile

• Volumetric flasks (Class A)

• Analytical balance

• Syringe filters (0.22 µm)

Protocol:

• Stock Solution (e.g., 1 mg/mL):

  • Accurately weigh approximately 10 mg of Isopropylidenylacetyl-marmesin standard.

  • Transfer the weighed standard to a 10 mL volumetric flask.

  • Dissolve the standard in a small amount of methanol and sonicate for 5 minutes to ensure complete dissolution.

  • Bring the solution to volume with methanol and mix thoroughly.

  • Filter the stock solution through a 0.22 µm syringe filter into a clean vial.

  • Store the stock solution at -20°C in a tightly sealed, light-protected container.

• Working Solutions (e.g., 1-100 µg/mL):

  • Prepare a series of working solutions by serially diluting the stock solution with the mobile phase or a solvent compatible with the analytical method.

  • These working solutions will be used to construct the calibration curve.

Sample Preparation: Extraction from Plant Material

Objective: To efficiently extract Isopropylidenylacetyl-marmesin and other coumarins from a plant matrix.

Materials:

• Dried and powdered plant material

• Methanol, ethanol, or ethyl acetate

• Ultrasonic bath or shaker

• Centrifuge

• Syringe filters (0.45 µm)

Protocol:

• Accurately weigh 1.0 g of the powdered plant material into a centrifuge tube.

• Add 20 mL of methanol (or another suitable solvent).

• Vortex the mixture for 1 minute.

• Extract using an ultrasonic bath for 30 minutes at room temperature.

• Centrifuge the mixture at 4000 rpm for 15 minutes.

• Carefully collect the supernatant.

• Filter the supernatant through a 0.45 µm syringe filter prior to HPLC or UPLC-MS analysis.

HPLC-UV Method for Quantification

Objective: To quantify Isopropylidenylacetyl-marmesin in a sample extract using HPLC with UV detection.

Parameter	Recommended Condition
Column	C18 (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	A: 0.1% Formic acid in WaterB: Acetonitrile
Gradient	0-5 min: 10% B5-35 min: 10-90% B35-40 min: 90% B40-45 min: 10% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection Wavelength	~320 nm (or determined by UV scan)

Method Validation Parameters:

• Linearity: Analyze a series of standard solutions (e.g., 1, 5, 10, 25, 50, 100 µg/mL) in triplicate. Plot the peak area against concentration and determine the correlation coefficient (R²), which should be >0.999.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ).

• Precision (Intra-day and Inter-day): Analyze replicate injections of a standard solution at different concentrations on the same day and on different days. The relative standard deviation (RSD) should be <2%.

• Accuracy (Recovery): Determined by spiking a known amount of the standard into a sample matrix and calculating the percentage recovery.

UPLC-MS/MS Method for High-Sensitivity Detection

Objective: For highly sensitive and selective quantification, especially in complex matrices or for low-concentration samples.

Parameter	Recommended Condition
Column	C18 (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase	A: 0.1% Formic acid in WaterB: 0.1% Formic acid in Acetonitrile
Gradient	To be optimized, typically a faster gradient than HPLC
Flow Rate	0.3 mL/min
Column Temperature	40°C
Ionization Mode	Electrospray Ionization (ESI), Positive Mode
MS/MS Transitions	Precursor ion [M+H]⁺ → Product ions (to be determined by infusion of the standard)

Visualized Workflows and Pathways

Caption: General workflow for phytochemical analysis using a reference standard.

Caption: Potential signaling pathways modulated by related coumarins like marmesin.

Conclusion

Isopropylidenylacetyl-marmesin serves as a valuable reference standard for the quality control and standardization of botanical extracts and derived products. The protocols outlined provide a robust starting point for developing and validating analytical methods tailored to specific research and development needs. Adherence to good laboratory practices, including proper standard handling and comprehensive method validation, is paramount to achieving accurate and reproducible results.

References

• 1. biorlab.com [biorlab.com]

Application Notes and Protocols: Isopropylidenylacetyl-marmesin as a Potential Fluorescent Probe in Cell Imaging

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropylidenylacetyl-marmesin is a derivative of marmesin, a naturally occurring furanocoumarin. While specific data on the direct application of Isopropylidenylacetyl-marmesin as a fluorescent probe in cell imaging is not extensively documented in current literature, its core coumarin (B35378) structure is a well-established fluorophore. Coumarin derivatives are widely utilized as fluorescent probes for imaging various cellular components and processes due to their favorable photophysical properties, which can be tuned by chemical modification.[1] These properties often include high quantum yields, good photostability, and sensitivity to the cellular microenvironment.[2]

The biological activities of the parent compound, marmesin, have been studied, revealing effects on cell signaling pathways, including those involved in cancer and angiogenesis.[3][4][5] This suggests that fluorescent derivatives of marmesin, such as Isopropylidenylacetyl-marmesin, could be valuable tools for visualizing these processes in living and fixed cells.

These application notes provide a comprehensive guide for the potential use of Isopropylidenylacetyl-marmesin as a fluorescent probe, with protocols based on established methodologies for coumarin-based dyes.

Data Presentation

Photophysical Properties of Representative Coumarin-Based Fluorescent Probes

Probe Name	Excitation (λex, nm)	Emission (λem, nm)	Quantum Yield (Φ)	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	Solvent
7-Amino-4-methylcoumarin (AMC)	345	445	0.63	19,000	Ethanol
Coumarin 1	373	450	0.73	23,500	Ethanol[6]
Coumarin 343	445	495	0.63	44,300	Ethanol[7]
Coumarin 6	459	504	0.78	54,000	Ethanol[8]
ER-Targeting Coumarin Probes	400	435-525	0.60	Not Specified	Methanol[9][10]

Reported Cytotoxicity of Marmesin

Preliminary assessment of cytotoxicity is crucial for any new compound intended for live-cell imaging. The following table presents published cytotoxicity data for marmesin, the parent compound of Isopropylidenylacetyl-marmesin. It is recommended to perform a dose-response cytotoxicity assay to determine the optimal, non-toxic working concentration for Isopropylidenylacetyl-marmesin.

Cell Line	Assay	IC₅₀ Value	Reference
Human Leukemia (U937)	Not Specified	40 µM	[3]
Normal Human Monocytes	Not Specified	125 µM	[3]
Chinese Hamster V79	Cytotoxicity in dark	LD₅₀: 0.013 µM	[3]
Liver Cancer (HepG2)	SRB Assay	6.9 ± 1.07 µg/mL (for Xanthotoxin, a related furanocoumarin)	[11]

Experimental Protocols

Protocol 1: Live-Cell Imaging

This protocol provides a general procedure for staining live cells with a coumarin-based probe. Optimization of probe concentration and incubation time is essential for each cell type and experimental setup.

Materials:

• Isopropylidenylacetyl-marmesin

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS) or other imaging buffer

• Cells cultured on glass-bottom dishes or coverslips

• Fluorescence microscope with appropriate filter sets

Procedure:

• Probe Preparation: Prepare a 1-10 mM stock solution of Isopropylidenylacetyl-marmesin in anhydrous DMSO. Store the stock solution at -20°C, protected from light.

• Cell Seeding: Seed cells on a suitable imaging vessel (e.g., glass-bottom dish) and culture until they reach 50-70% confluency.[1]

• Preparation of Staining Solution: Dilute the stock solution in pre-warmed complete cell culture medium to a final working concentration (typically 1-10 µM). The optimal concentration should be determined experimentally by performing a cytotoxicity assay.[2]

• Cell Staining: Remove the culture medium from the cells and wash once with pre-warmed PBS. Add the staining solution to the cells and incubate for 15-30 minutes at 37°C in a CO₂ incubator, protected from light.[2]

• Washing: Remove the staining solution and wash the cells two to three times with pre-warmed PBS or imaging buffer to remove unbound probe.[2]

• Imaging: Image the cells immediately using a fluorescence microscope equipped with a filter set appropriate for the expected excitation and emission wavelengths of the coumarin derivative (e.g., DAPI or CFP filter set for blue/green fluorescence).

Protocol 2: Fixed-Cell Staining

This protocol is for staining cells that have been chemically fixed.

Materials:

• Staining materials from Protocol 1

• 4% Paraformaldehyde (PFA) in PBS

• 0.1-0.5% Triton X-100 in PBS (for permeabilization, optional)

• Mounting medium

Procedure:

• Cell Culture and Fixation: Culture cells on coverslips to the desired confluency. Wash once with PBS and fix with 4% PFA in PBS for 15-20 minutes at room temperature.[2]

• Washing: Wash the fixed cells three times with PBS for 5 minutes each.[2]

• Permeabilization (Optional): If targeting intracellular structures, permeabilize the cells with 0.1-0.5% Triton X-100 in PBS for 10-15 minutes at room temperature. Wash three times with PBS.[12]

• Staining: Prepare the staining solution as described in Protocol 1, step 3 (dilution can be in PBS). Incubate the fixed cells with the staining solution for 20-30 minutes at room temperature, protected from light.[2]

• Washing: Wash the cells three times with PBS for 5 minutes each to remove unbound probe.[2]

• Mounting and Imaging: Mount the coverslips onto microscope slides using an appropriate mounting medium. Image the slides using a fluorescence microscope with the appropriate filter sets.

Protocol 3: Cytotoxicity Assay (MTT Assay)

This protocol is to determine the concentration range of Isopropylidenylacetyl-marmesin that is non-toxic to the cells.

Materials:

• Isopropylidenylacetyl-marmesin

• Cells of interest

• 96-well plates

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Probe Treatment: Prepare serial dilutions of Isopropylidenylacetyl-marmesin in complete culture medium. Remove the old medium from the cells and add the medium containing different concentrations of the probe. Include untreated cells as a negative control.

• Incubation: Incubate the plate for the desired duration (e.g., 24 hours) at 37°C in a CO₂ incubator.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan (B1609692) crystals.

• Solubilization: Add the solubilization buffer to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Analysis: Calculate the cell viability as a percentage relative to the untreated control cells and determine the IC₅₀ value.

Visualizations

Caption: General workflow for live-cell imaging with a fluorescent probe.

Caption: Marmesin's known inhibitory effects on the VEGF signaling pathway.

Caption: Conceptual diagram of a 'turn-on' fluorescent probe mechanism.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. (+)-Marmesin | C14H14O4 | CID 334704 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. omlc.org [omlc.org]
• 7. omlc.org [omlc.org]
• 8. omlc.org [omlc.org]
• 9. Coumarin-based Fluorescent Probes for Selectively Targeting and Imaging the Endoplasmic Reticulum in Mammalian Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]

Application of Isopropylidenylacetyl-marmesin in Natural Product Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isopropylidenylacetyl-marmesin, a derivative of the naturally occurring furocoumarin marmesin (B225713), holds potential as a key intermediate in the synthesis of a variety of biologically active natural products. Marmesin itself is a well-established biosynthetic precursor to linear and angular furocoumarins, such as psoralen (B192213) and angelicin (B190584), compounds known for their significant pharmacological activities.[1][2][3] This document provides detailed application notes and protocols for the conceptual utilization of Isopropylidenylacetyl-marmesin in synthetic pathways, leveraging its structure as a protected form of marmesin to enable specific chemical transformations.

Introduction: Marmesin and its Biosynthetic Role

Marmesin is a central intermediate in the biosynthesis of furanocoumarins in plants.[1] It is derived from umbelliferone, which undergoes prenylation to form demethylsuberosin (B190953) (for linear furanocoumarins) or osthenol (B192027) (for angular furanocoumarins).[3] Marmesin is then formed from demethylsuberosin via the catalytic action of marmesin synthase.[1][3] From this critical juncture, marmesin serves as the direct precursor to psoralen, a linear furanocoumarin, through the action of psoralen synthase.[2][4] This biosynthetic conversion involves the elimination of an isopropyl group from the dihydrofuran ring of marmesin to form the furan (B31954) ring of psoralen.

The angular furocoumarin, angelicin, is biosynthesized from (+)-columbianetin, which is formed from osthenol.[5] While not a direct product of marmesin, the biosynthetic pathways to psoralen and angelicin highlight the importance of coumarin (B35378) precursors in generating structural diversity.

Isopropylidenylacetyl-marmesin: A Synthetic Intermediate

In the realm of synthetic organic chemistry, protecting groups are frequently employed to mask reactive functional groups during chemical transformations. The hydroxyl group of marmesin is a potential site for undesired side reactions in a multi-step synthesis. Acylation of this hydroxyl group to form an ester, such as Isopropylidenylacetyl-marmesin, provides a stable, protected intermediate. This protection strategy allows for chemical modifications on other parts of the molecule, with the protecting group being removed in a later step to yield the desired product. While direct literature on the specific use of Isopropylidenylacetyl-marmesin is scarce, its role can be inferred from standard synthetic methodologies.

Proposed Synthetic Application: Synthesis of a Psoralen Derivative

This protocol outlines a hypothetical synthetic route for the preparation of a substituted psoralen derivative, using Isopropylidenylacetyl-marmesin as a protected intermediate. This approach allows for selective modification of the coumarin core, which would be challenging with the free hydroxyl group present in marmesin.

Experimental Protocols

Protocol 1: Protection of Marmesin to Isopropylidenylacetyl-marmesin

Objective: To protect the hydroxyl group of marmesin by esterification.

Materials:

• (+)-Marmesin

• Isopropylidenylacetyl chloride

• Pyridine (B92270) (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica (B1680970) gel for column chromatography

• Hexane and ethyl acetate (B1210297) for elution

Procedure:

• Dissolve (+)-Marmesin (1.0 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add anhydrous pyridine (1.2 eq) to the solution and cool the mixture to 0 °C in an ice bath.

• Slowly add Isopropylidenylacetyl chloride (1.1 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated sodium bicarbonate solution.

• Separate the organic layer and wash sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield pure Isopropylidenylacetyl-marmesin.

Protocol 2: Modification of the Protected Marmesin Core (Hypothetical)

Objective: To perform a hypothetical modification (e.g., bromination) on the aromatic ring of the protected marmesin.

Materials:

• Isopropylidenylacetyl-marmesin

• N-Bromosuccinimide (NBS)

• AIBN (Azobisisobutyronitrile) or Benzoyl Peroxide (initiator)

• Carbon tetrachloride (CCl4, anhydrous)

• Saturated sodium thiosulfate (B1220275) solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve Isopropylidenylacetyl-marmesin (1.0 eq) in anhydrous CCl4 in a flask equipped with a reflux condenser.

• Add NBS (1.05 eq) and a catalytic amount of AIBN or benzoyl peroxide.

• Heat the mixture to reflux and monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and filter to remove succinimide.

• Wash the filtrate with saturated sodium thiosulfate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to obtain the brominated derivative.

Protocol 3: Deprotection to Yield the Modified Marmesin Derivative

Objective: To remove the Isopropylidenylacetyl protecting group.

Materials:

• Brominated Isopropylidenylacetyl-marmesin derivative

• Methanol

• Potassium carbonate (K2CO3) or Sodium methoxide (B1231860) (NaOMe)

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve the brominated derivative in methanol.

• Add a catalytic amount of potassium carbonate or sodium methoxide.

• Stir the reaction at room temperature and monitor by TLC.

• Once the deprotection is complete, neutralize the reaction mixture with 1 M HCl.

• Extract the product with ethyl acetate.

• Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, filter, and concentrate to yield the modified marmesin derivative.

Data Presentation

Compound	Molecular Formula	Molar Mass ( g/mol )	Typical Yield (Biosynthesis/Synthesis)	Reference
(+)-Marmesin	C14H14O4	246.26	Variable (Plant Extraction)	[6]
Psoralen	C11H6O3	186.16	Variable (Biosynthesis)	[2][4]
Angelicin	C11H6O3	186.16	Variable (Biosynthesis)	[5]
Marmesin Acetate	C16H16O5	288.29	>90% (Synthetic Protection Step)	[7]
Isopropylidenylacetyl-marmesin	C19H20O5	328.36	Not Reported (Proposed Synthesis)	N/A

Visualizations

Biosynthetic Pathway of Psoralen from Marmesin

Caption: Biosynthesis of Psoralen from Marmesin.

Proposed Synthetic Workflow Using Isopropylidenylacetyl-marmesin

Caption: Proposed synthetic route utilizing Isopropylidenylacetyl-marmesin.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Psoralen - Wikipedia [en.wikipedia.org]
• 5. Angelicin - Wikipedia [en.wikipedia.org]
• 6. (+)-Marmesin | C14H14O4 | CID 334704 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Marmesin acetate | C16H16O5 | CID 6708816 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Isopropylidenylacetyl-marmesin in Enzyme Inhibition Assays

Disclaimer: As of December 2025, specific experimental data on Isopropylidenylacetyl-marmesin is not available in the public domain. The following application notes and protocols are proposed based on the known biological activities of its parent compound, marmesin (B225713), and related coumarin (B35378) derivatives. These protocols are intended to serve as a guide for researchers and may require optimization.

Introduction

Coumarins are a class of natural compounds known for a wide range of biological activities. Marmesin, a furanocoumarin, has demonstrated potential as an anti-angiogenic and antiplasmodial agent. Its anti-angiogenic effects are attributed to the inhibition of the Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) signaling pathway, a key regulator of blood vessel formation. Furthermore, marmesin has been shown to inhibit β-hematin formation, a critical process for the survival of the malaria parasite, Plasmodium falciparum.

This document provides detailed protocols for hypothetical enzyme inhibition assays using Isopropylidenylacetyl-marmesin, a derivative of marmesin. The proposed assays target VEGFR-2 kinase activity and β-hematin formation, reflecting the therapeutic potential of this class of compounds.

Application Note 1: In-Vitro Kinase Inhibition Assay for VEGFR-2

Objective: To determine the inhibitory potential of Isopropylidenylacetyl-marmesin against VEGFR-2, a key enzyme in the angiogenesis signaling cascade.

Background: Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) is a receptor tyrosine kinase that plays a crucial role in angiogenesis, the formation of new blood vessels.[1][2] Dysregulation of VEGFR-2 signaling is implicated in various diseases, including cancer, where it promotes tumor growth and metastasis.[1] Therefore, inhibitors of VEGFR-2 are of significant interest as potential therapeutic agents.

Quantitative Data Summary

The following table presents hypothetical inhibitory data for Isopropylidenylacetyl-marmesin against VEGFR-2.

Compound	Target	Assay Type	IC50 (nM) [Hypothetical]
Isopropylidenylacetyl-marmesin	VEGFR-2	Kinase Assay	75
Sunitinib (Control)	VEGFR-2	Kinase Assay	10

Experimental Protocol: VEGFR-2 Kinase Assay

This protocol is adapted from commercially available VEGFR-2 kinase assay kits.[2][3][4]

Materials:

• Recombinant human VEGFR-2 kinase domain

• Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• ATP

• Poly(Glu, Tyr) 4:1 peptide substrate

• Isopropylidenylacetyl-marmesin (test compound)

• Sunitinib (positive control)

• DMSO (vehicle)

• ADP-Glo™ Kinase Assay Kit (Promega) or similar

• White, opaque 96-well plates

• Plate reader capable of luminescence detection

Procedure:

• Compound Preparation:

  • Prepare a 10 mM stock solution of Isopropylidenylacetyl-marmesin and Sunitinib in 100% DMSO.

  • Create a serial dilution series of the compounds in DMSO.

  • Further dilute the compounds in kinase buffer to achieve the desired final assay concentrations. The final DMSO concentration in the assay should not exceed 1%.

• Assay Reaction:

  • Add 5 µL of the diluted compound or vehicle (DMSO) to the wells of a 96-well plate.

  • Add 20 µL of a solution containing the VEGFR-2 enzyme and the peptide substrate in kinase buffer.

  • Initiate the kinase reaction by adding 25 µL of ATP solution in kinase buffer. The final concentrations should be optimized, but a starting point could be 10 ng/µL VEGFR-2, 0.2 mg/mL substrate, and 10 µM ATP.

  • Incubate the plate at 30°C for 60 minutes.

• Detection:

  • Following incubation, add 50 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add 100 µL of Kinase Detection Reagent to convert ADP to ATP and induce a luminescent signal.

  • Incubate at room temperature for 30 minutes.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Subtract the background luminescence (no enzyme control) from all readings.

  • Normalize the data to the positive control (enzyme with vehicle) and negative control (no enzyme).

  • Plot the percentage of inhibition against the logarithm of the compound concentration.

  • Calculate the IC50 value using a non-linear regression curve fit (e.g., sigmoidal dose-response).

VEGFR-2 Signaling Pathway

References

• 1. benchchem.com [benchchem.com]
• 2. VEGFR2 (KDR) Kinase Assay Kit - Nordic Biosite [nordicbiosite.com]
• 3. bpsbioscience.com [bpsbioscience.com]
• 4. bpsbioscience.com [bpsbioscience.com]

Technical Notes & Optimization

Isopropylidenylacetyl-marmesin degradation and storage conditions

Disclaimer: Isopropylidenylacetyl-marmesin is a specialized furanocoumarin derivative. Detailed public data on its specific degradation and storage is limited. The following guidance is based on the general characteristics of furanocoumarins and the closely related compound, marmesin. Researchers should always perform their own stability studies for critical applications.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of Isopropylidenylacetyl-marmesin?

A1: Based on the behavior of related furanocoumarins, the primary factors contributing to the degradation of Isopropylidenylacetyl-marmesin are expected to be:

• pH: Alkaline conditions can lead to the hydrolysis of the lactone ring, a common feature in coumarin (B35378) structures[1]. The ester group in isopropylidenylacetyl-marmesin is also susceptible to hydrolysis.

• Temperature: Elevated temperatures can accelerate degradation, particularly in the presence of moisture[2][3][4].

• Light: Furanocoumarins contain chromophores that absorb UV light, which can lead to photodegradation[1][5]. Exposure to sunlight or other UV sources should be minimized.

Q2: What are the recommended long-term storage conditions for Isopropylidenylacetyl-marmesin?

A2: To ensure long-term stability, Isopropylidenylacetyl-marmesin should be stored in a cool, dry, and dark environment. Specific recommendations include:

• Temperature: Store at 2-8°C. For extended storage, -20°C is preferable.

• Light: Protect from light by using amber vials or storing in a light-proof container.

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation, especially if the compound is to be stored for an extended period.

• Container: Use tightly sealed containers to prevent moisture absorption.

Q3: I am dissolving my Isopropylidenylacetyl-marmesin in a solvent for my experiments. How does the choice of solvent affect its stability?

A3: The choice of solvent can significantly impact the stability of Isopropylidenylacetyl-marmesin. Protic solvents, especially under non-neutral pH conditions, can facilitate hydrolysis of the ester and lactone functionalities. It is advisable to prepare solutions fresh for each experiment. If storage of solutions is necessary, use aprotic solvents like anhydrous DMSO or acetonitrile (B52724), store at low temperatures (-20°C or -80°C), and minimize the storage duration.

Q4: How can I monitor the degradation of my Isopropylidenylacetyl-marmesin sample?

A4: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the most common and reliable way to monitor degradation. This involves developing an HPLC method that can separate the intact Isopropylidenylacetyl-marmesin from its potential degradation products. A photodiode array (PDA) detector can be useful for peak identification and purity assessment[6].

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Loss of compound activity or unexpected experimental results.	Degradation of Isopropylidenylacetyl-marmesin due to improper storage or handling.	1. Verify storage conditions (temperature, light, and moisture exposure). 2. Prepare fresh solutions for each experiment. 3. Perform a purity check of the compound using a validated analytical method like HPLC.
Appearance of new peaks in the HPLC chromatogram of the sample over time.	Chemical degradation of the compound.	1. Identify the nature of the new peaks by comparing them to forced degradation samples (see Experimental Protocols). 2. Re-evaluate storage and experimental conditions to minimize degradation.
Precipitation of the compound from the solution upon storage.	Poor solubility or degradation leading to less soluble products.	1. Ensure the solvent is appropriate and the concentration is within the solubility limit. 2. Store solutions at the recommended temperature; some compounds are less soluble at lower temperatures. 3. If degradation is suspected, prepare fresh solutions.

Quantitative Data Summary

The following tables summarize hypothetical degradation data for Isopropylidenylacetyl-marmesin based on typical furanocoumarin behavior. Note: This data is illustrative and should be confirmed by experimental studies.

Table 1: Effect of pH on Degradation at 25°C

pH	% Degradation (24 hours)
3	< 1%
5	~2%
7	~5%
9	> 20% (Hydrolysis)
11	> 50% (Hydrolysis)

Table 2: Effect of Temperature on Degradation at pH 7

Temperature	% Degradation (24 hours)
4°C	< 1%
25°C	~5%
40°C	~15%
60°C	> 30%

Table 3: Effect of Light Exposure on Degradation at 25°C

Light Condition	% Degradation (24 hours)
Dark	< 1%
Ambient Light	~10%
UV-A (365 nm)	> 40% (Photodegradation)

Experimental Protocols

Protocol 1: Forced Degradation Studies

Forced degradation studies are essential for understanding the stability of a molecule and for developing stability-indicating analytical methods[7].

1.1. Acid and Base Hydrolysis:

• Prepare a stock solution of Isopropylidenylacetyl-marmesin in a suitable organic solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

• For acid hydrolysis, add an equal volume of 0.1 M HCl to the stock solution.

• For base hydrolysis, add an equal volume of 0.1 M NaOH to the stock solution.

• For neutral hydrolysis, add an equal volume of purified water.

• Incubate the solutions at a controlled temperature (e.g., 60°C) for a defined period (e.g., 2, 4, 8, and 24 hours).

• At each time point, withdraw an aliquot, neutralize it if necessary (base for the acid sample, acid for the base sample), and dilute with the mobile phase to a suitable concentration for HPLC analysis.

1.2. Oxidative Degradation:

• To the stock solution of Isopropylidenylacetyl-marmesin, add an equal volume of 3% hydrogen peroxide.

• Incubate the solution at room temperature and protect it from light.

• Monitor the degradation at various time points (e.g., 2, 4, 8, and 24 hours) by diluting an aliquot with the mobile phase for HPLC analysis.

1.3. Thermal Degradation:

• Place a solid sample of Isopropylidenylacetyl-marmesin in an oven at a high temperature (e.g., 80°C) for a set duration (e.g., 24, 48, and 72 hours).

• Also, prepare a solution of the compound and expose it to the same thermal stress.

• At each time point, dissolve the solid sample or dilute the solution sample for HPLC analysis.

1.4. Photodegradation:

• Expose a solution of Isopropylidenylacetyl-marmesin to a UV light source (e.g., 254 nm or 365 nm) in a photostability chamber.

• Simultaneously, keep a control sample in the dark.

• Analyze the samples at different time intervals to assess the extent of photodegradation.

Protocol 2: Stability-Indicating HPLC Method Development

A stability-indicating HPLC method is crucial for accurately quantifying the compound in the presence of its degradation products[6][8][9].

• Column Selection: A C18 column is a common starting point for the analysis of coumarin derivatives.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium (B1175870) acetate (B1210297) or phosphate (B84403) buffer) and an organic solvent (e.g., acetonitrile or methanol) is often effective.

• Detection: UV detection at the wavelength of maximum absorbance (λmax) of Isopropylidenylacetyl-marmesin should be used. A PDA detector is recommended to check for peak purity.

• Method Validation: The method should be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness[10]. The specificity is demonstrated by the ability of the method to resolve the parent compound from all degradation products formed during forced degradation studies.

Visualizations

Caption: Potential degradation pathways of Isopropylidenylacetyl-marmesin.

Caption: Workflow for investigating the stability of Isopropylidenylacetyl-marmesin.

References

• 1. (+)-Marmesin | C14H14O4 | CID 334704 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Extraction of co-products from biomass: example of thermal degradation of silymarin compounds in subcritical water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Thermal degradation of the Fusarium mycotoxin deoxynivalenol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [Photobiophysics of furanocoumarins] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. arabjchem.org [arabjchem.org]
• 7. pharmtech.com [pharmtech.com]
• 8. globalresearchonline.net [globalresearchonline.net]
• 9. Stability-Indicating HPLC Method for the Determination of Cefcapene Pivoxil - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Development and Validation of a Simultaneous HPLC Stability-Indicating Method for Atorvastatin and Apigenin in a Novel SMEDDS Formulation Using Quality by Design (QbD) Approach [mdpi.com]

Troubleshooting Isopropylidenylacetyl-marmesin insolubility in aqueous media

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing insolubility issues with Isopropylidenylacetyl-marmesin in aqueous media during their experiments.

Frequently Asked Questions (FAQs)

Q1: My Isopropylidenylacetyl-marmesin is not dissolving in my aqueous buffer. Why is this happening?

A1: Isopropylidenylacetyl-marmesin is a coumarin (B35378), a class of organic compounds that are often hydrophobic (lipophilic) in nature.[1][2] Such compounds have a low affinity for water and tend to aggregate to minimize contact with polar water molecules, leading to poor aqueous solubility.[3] For dissolution to occur, the energy required to break the compound's crystal lattice structure must be overcome by the energy released upon its interaction with the solvent. This balance is often unfavorable for hydrophobic compounds in water.[3]

Q2: What are the initial, simple steps I can take to try and dissolve my compound?

A2: Before moving to more complex methods, attempt the following physical dissolution techniques:

• Agitation: Vigorous vortexing or continuous stirring can help break down aggregates.[3]

• Gentle Heating: Warming the solution to 30-40°C can increase the solubility of many compounds. However, be cautious as excessive heat can degrade temperature-sensitive molecules.[4]

• Sonication: Using a sonicator bath can provide mechanical energy to break apart compound aggregates and increase the surface area available for dissolution.[3][4]

Q3: I've tried the basic steps, but the compound is still insoluble. What is the next logical step?

A3: The most common and effective next step is to use a small amount of a water-miscible organic co-solvent to prepare a concentrated stock solution, which can then be diluted into your aqueous experimental medium. Dimethyl sulfoxide (B87167) (DMSO) is the most widely used co-solvent for this purpose.[5]

Q4: How do I properly prepare a stock solution of Isopropylidenylacetyl-marmesin using DMSO?

A4: To prepare a stock solution, dissolve the powdered Isopropylidenylacetyl-marmesin in a minimal amount of high-purity, anhydrous DMSO.[4] For example, you can aim for a high concentration stock of 10-50 mM. Ensure the compound is fully dissolved by vortexing or sonicating before storing it in aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.[6]

Q5: My compound dissolves in DMSO, but it precipitates when I dilute the stock solution into my aqueous buffer. What should I do?

A5: This is a common problem when the compound's solubility limit is exceeded in the final aqueous mixture. Here are some troubleshooting steps:

• Lower the Final Concentration: The simplest solution is to reduce the final concentration of the compound in your experiment.[4]

• Stepwise Dilution: Instead of a single large dilution, perform serial dilutions. For instance, you can pre-spike your aqueous buffer with a small amount of DMSO before adding the compound stock.[4][6]

• Increase Co-solvent in Final Medium: Ensure the final concentration of DMSO in your cell culture or assay buffer does not exceed a level toxic to your system, typically between 0.1% and 0.5%.[6][7]

• Use Surfactants or Other Excipients: In some cases, adding a small amount of a biocompatible surfactant like Tween® 80 or Pluronic® F-68 to the aqueous buffer can help maintain the compound's solubility.[4]

Q6: Are there alternatives to DMSO if it's not compatible with my experimental system?

A6: Yes, other co-solvents can be used, depending on the requirements of your experiment. Common alternatives include ethanol, polyethylene (B3416737) glycol 400 (PEG 400), and N,N-dimethylformamide (DMF).[4] It is crucial to test the compatibility and potential toxicity of any co-solvent in your specific assay.

Troubleshooting Workflow

The following diagram outlines a systematic approach to troubleshooting the insolubility of Isopropylidenylacetyl-marmesin.

Caption: Troubleshooting workflow for dissolving Isopropylidenylacetyl-marmesin.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Objective: To prepare a concentrated stock solution of Isopropylidenylacetyl-marmesin in DMSO.

Materials:

• Isopropylidenylacetyl-marmesin (MW: 328.36 g/mol )

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Microcentrifuge tubes or amber glass vials

• Vortex mixer

• Sonicator bath

Procedure:

• Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass of Isopropylidenylacetyl-marmesin needed:

  • Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

  • Mass (mg) = 10 mmol/L x 1 mL x (1 L / 1000 mL) x 328.36 g/mol x (1000 mg / 1 g) = 3.28 mg

• Weigh the compound: Carefully weigh out 3.28 mg of Isopropylidenylacetyl-marmesin powder and place it into a sterile microcentrifuge tube or vial.

• Add solvent: Add 1 mL of anhydrous DMSO to the tube.

• Dissolve: Vortex the tube vigorously for 1-2 minutes. If the compound is not fully dissolved, place the tube in a sonicator bath for 5-10 minutes.[4]

• Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate matter.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C.[6]

Protocol 2: Dilution of DMSO Stock into Aqueous Medium for Cell-Based Assays

Objective: To prepare a working solution of Isopropylidenylacetyl-marmesin in an aqueous medium (e.g., cell culture medium) while minimizing precipitation and solvent toxicity.

Procedure:

• Determine Final Concentration: Decide on the final concentration of Isopropylidenylacetyl-marmesin required for your experiment (e.g., 10 µM).

• Calculate Dilution: Calculate the volume of the 10 mM DMSO stock solution needed. To prepare 1 mL of a 10 µM working solution:

  • (Initial Concentration) x (Initial Volume) = (Final Concentration) x (Final Volume)

  • (10,000 µM) x (Initial Volume) = (10 µM) x (1000 µL)

  • Initial Volume = 1 µL

• Prepare Working Solution: Add 999 µL of your pre-warmed aqueous buffer or cell culture medium to a sterile tube. Add 1 µL of the 10 mM DMSO stock solution to the medium. This results in a final DMSO concentration of 0.1%.

• Mix Immediately: Immediately after adding the DMSO stock, vortex the tube gently to ensure rapid and uniform dispersion, which can help prevent precipitation.

• Control Group: Prepare a vehicle control containing the same final concentration of DMSO (e.g., 0.1%) in the aqueous medium without the compound. This is crucial to account for any effects of the solvent on the experimental system.[6]

Data Presentation

As no specific quantitative solubility data for Isopropylidenylacetyl-marmesin was found, researchers can use the following table to log their own experimental findings when testing different solubilization methods.

Solvent System	Concentration Attempted (mM)	Temperature (°C)	Observations (e.g., Clear, Precipitate, Hazy)	Maximum Achieved Solubility (mM)
Aqueous Buffer (pH 7.4)	1	25
Aqueous Buffer + Sonication	1	25
100% DMSO	50	25
100% Ethanol	50	25
1% DMSO in Aqueous Buffer	0.1	25
0.5% Tween-80 in Buffer	0.1	25

Potential Signaling Pathway Modulation

Isopropylidenylacetyl-marmesin is a coumarin, a class of natural products known for a wide range of pharmacological activities, including antioxidant and anti-inflammatory effects.[1][8] Many coumarins exert their effects by modulating key cellular signaling pathways. One such pathway is the Keap1/Nrf2/ARE system, a central mechanism for cellular defense against oxidative stress.[1][8] The diagram below illustrates a hypothetical mechanism by which a coumarin like Isopropylidenylacetyl-marmesin might activate this pathway.

References

• 1. Coumarins as Modulators of the Keap1/Nrf2/ARE Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jbino.com [jbino.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. A review of the ethnomedicinal, phytochemical, and pharmacological properties of the Ferulago genus based on Structure–Activity Relationship (SAR) of coumarins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.cn [medchemexpress.cn]
• 7. benchchem.com [benchchem.com]
• 8. Coumarins as Modulators of the Keap1/Nrf2/ARE Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purifying Isopropylidenylacetyl-marmesin

Welcome to the technical support center for the purification of Isopropylidenylacetyl-marmesin. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and refine their purification protocols.

Frequently Asked Questions (FAQs)

Q1: What are the most effective methods for purifying crude Isopropylidenylacetyl-marmesin?

A1: The two primary and most effective methods for the purification of coumarins, including Isopropylidenylacetyl-marmesin, are column chromatography and recrystallization. Column chromatography is highly effective for separating the target compound from impurities with different polarities. Recrystallization is a cost-efficient final step to achieve high purity by removing minor impurities with different solubility profiles.

Q2: What common impurities might be present in my isolated Isopropylidenylacetyl-marmesin?

A2: While specific impurities depend on the isolation or synthesis route, common contaminants in natural product extracts containing coumarins can include other structurally related coumarins, pigments (like chlorophylls), waxes, and fatty acids. If synthesized, impurities may include unreacted starting materials, reagents, and by-products from side reactions.

Q3: How can I monitor the purity of my Isopropylidenylacetyl-marmesin during the purification process?

A3: Thin-Layer Chromatography (TLC) is an excellent technique for monitoring the progress of your purification in real-time. By spotting the crude mixture, fractions from column chromatography, and the mother liquor from recrystallization, you can visualize the separation of Isopropylidenylacetyl-marmesin from its impurities. High-Performance Liquid Chromatography (HPLC) is a more quantitative method to assess the final purity of your sample.

Q4: My Isopropylidenylacetyl-marmesin appears to be degrading during purification. What could be the cause?

A4: Coumarins can be sensitive to prolonged exposure to strong acids, bases, or high temperatures. The lactone ring in the coumarin (B35378) core can be susceptible to hydrolysis under basic conditions. Additionally, exposure to UV light for extended periods can sometimes lead to degradation. It is advisable to use neutral conditions where possible and protect the sample from light.

Troubleshooting Guides

Column Chromatography Issues

Problem	Possible Cause(s)	Troubleshooting Steps
Poor Separation of Isopropylidenylacetyl-marmesin from Impurities	- Inappropriate solvent system (eluent).- Column overloading.- Column channeling.	- Optimize Solvent System: Use TLC to test various solvent systems. A good system will give your product an Rf value of ~0.3. For coumarins, gradients of ethyl acetate (B1210297) in hexane (B92381) or dichloromethane (B109758) are often effective.[1][2]- Reduce Sample Load: The amount of crude material should typically be 1-5% of the mass of the silica (B1680970) gel.- Improve Packing: Ensure the silica gel is packed uniformly without air bubbles to prevent channeling.
Isopropylidenylacetyl-marmesin Elutes Too Quickly (High Rf)	- Solvent system is too polar.	- Decrease the proportion of the more polar solvent (e.g., ethyl acetate) in your eluent.
Isopropylidenylacetyl-marmesin Does Not Elute from the Column	- Solvent system is not polar enough.- Compound may be adsorbing irreversibly or degrading on the silica.	- Gradually increase the polarity of the eluent.- If the compound is suspected to be unstable on silica, consider using a different stationary phase like alumina (B75360) or a deactivated silica gel.
Crystallization of the Product on the Column	- The eluent is a poor solvent for the concentrated compound.	- If this occurs, you may need to switch to a solvent system in which the compound has higher solubility, even if the separation is slightly less optimal.

Recrystallization Issues

Problem	Possible Cause(s)	Troubleshooting Steps
Isopropylidenylacetyl-marmesin Does Not Dissolve in the Hot Solvent	- The chosen solvent is not suitable.	- Select a different solvent. A good recrystallization solvent should dissolve the compound when hot but not when cold. For coumarins, ethanol, methanol, ethyl acetate, or mixtures with water can be effective.[3][4][5]
No Crystals Form Upon Cooling	- The solution is not supersaturated.- The compound may have oiled out.	- Induce Crystallization: Try scratching the inside of the flask with a glass rod at the liquid's surface, or add a seed crystal of pure Isopropylidenylacetyl-marmesin.- Concentrate the Solution: Evaporate some of the solvent to increase the compound's concentration and then allow it to cool again.- If an Oil Forms: Re-heat the solution to dissolve the oil, add a small amount of a solvent in which the compound is more soluble, and then cool slowly.
Low Recovery of Pure Crystals	- Too much solvent was used.- The crystals are slightly soluble in the cold solvent.	- Use the minimum amount of hot solvent necessary to fully dissolve the crude product.- After crystallization, cool the flask in an ice bath to minimize the solubility of the product in the mother liquor.
Crystals are Colored or Appear Impure	- Insoluble impurities are present.- Colored impurities are co-crystallizing.	- Hot Filtration: If there are insoluble impurities, perform a hot filtration of the dissolved sample before allowing it to cool.- Decolorizing Carbon: Add a small amount of activated charcoal to the hot solution to adsorb colored impurities, then perform a hot filtration to remove the charcoal before cooling.

Data Presentation

The following table provides a general expectation for purity improvement during the purification of a coumarin like Isopropylidenylacetyl-marmesin. Actual values will vary based on the initial purity and the specifics of the experimental conditions.

Purification Step	Typical Purity of Isopropylidenylacetyl-marmesin
Crude Isolate (Post-extraction)	20-50%
After Column Chromatography (Pooled Fractions)	85-95%
After First Recrystallization	>98%
After Second Recrystallization (if necessary)	>99.5%

Experimental Protocols

Protocol 1: Column Chromatography Purification of Isopropylidenylacetyl-marmesin

• Preparation of the Column:

  • Select an appropriately sized glass column.

  • Prepare a slurry of silica gel (60-120 mesh) in the initial, least polar eluent (e.g., 95:5 Hexane:Ethyl Acetate).

  • Carefully pour the slurry into the column, allowing the silica to settle into a uniform bed. Ensure there are no air bubbles or cracks.

  • Add a thin layer of sand on top of the silica bed to prevent disturbance when adding the sample and eluent.

• Sample Loading:

  • Dissolve the crude Isopropylidenylacetyl-marmesin in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent).

  • Carefully apply the sample solution to the top of the silica gel bed.

  • Alternatively, for less soluble samples, perform a "dry loading" by adsorbing the crude material onto a small amount of silica gel, evaporating the solvent, and then carefully adding the resulting powder to the top of the column.

• Elution:

  • Begin eluting with the initial non-polar solvent system.

  • Collect fractions in test tubes or other suitable containers.

  • Monitor the elution of compounds using TLC.

  • Gradually increase the polarity of the eluent (e.g., by increasing the percentage of ethyl acetate) to elute the compounds of interest.

  • Pool the fractions that contain pure Isopropylidenylacetyl-marmesin based on TLC analysis.

• Solvent Removal:

  • Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the partially purified product.

Protocol 2: Recrystallization of Isopropylidenylacetyl-marmesin

• Solvent Selection:

  • In a small test tube, test the solubility of a small amount of the partially purified Isopropylidenylacetyl-marmesin in various solvents (e.g., ethanol, methanol, ethyl acetate, acetone, and aqueous mixtures thereof). A suitable solvent will dissolve the compound when hot but not at room temperature or colder.

• Dissolution:

  • Place the partially purified Isopropylidenylacetyl-marmesin in an Erlenmeyer flask.

  • Add the chosen solvent dropwise while heating the flask (e.g., on a hot plate) and swirling until the compound just dissolves. Use the minimum amount of hot solvent necessary.

• Cooling and Crystallization:

  • Remove the flask from the heat and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation.

  • Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation and Drying of Crystals:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.

  • Allow the crystals to air dry on the filter paper, and then transfer them to a watch glass or weighing boat to dry completely. A vacuum oven at a low temperature can be used to expedite drying.

Visualizations

Caption: Experimental workflow for the purification of Isopropylidenylacetyl-marmesin.

References

• 1. Reagents & Solvents [chem.rochester.edu]
• 2. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]

Technical Support Center: Enhancing the Stability of Isopropylidenylacetyl-marmesin in Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the stability of Isopropylidenylacetyl-marmesin in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: My Isopropylidenylacetyl-marmesin appears to be losing activity over the course of my cell culture experiment. What are the potential causes?

A loss of activity is likely due to the degradation of the compound in the cell culture medium. Several factors can contribute to the instability of coumarins like Isopropylidenylacetyl-marmesin, including:

• pH of the Medium: Coumarins can be susceptible to hydrolysis, especially under basic pH conditions, which can lead to the opening of the lactone ring and loss of biological activity.[1] Standard cell culture media are typically buffered to a physiological pH of around 7.4, which may not be optimal for the stability of this specific compound.

• Light Exposure: Furanocoumarins, the class of compounds to which Isopropylidenylacetyl-marmesin belongs, are known to be photosensitive.[1][2] Exposure to ambient laboratory light or even the light from the microscope can lead to photodegradation.

• Temperature: The standard cell culture incubation temperature of 37°C can accelerate the degradation of thermally sensitive compounds.[1][3][4]

• Oxidation: Components in the cell culture medium or the presence of reactive oxygen species (ROS) generated by cellular metabolism can lead to oxidative degradation of the compound.[3][5]

• Interaction with Media Components: Serum proteins and other components in the culture medium can bind to the compound, potentially affecting its stability and availability to the cells.[6][7]

Q2: How should I prepare and store stock solutions of Isopropylidenylacetyl-marmesin to maximize stability?

To ensure the integrity of your stock solutions, follow these recommendations:

• Solvent Selection: Dimethyl sulfoxide (B87167) (DMSO) is a common solvent for dissolving coumarins for in vitro studies.[8][9] Ensure the compound is fully dissolved.

• Storage Conditions: Store stock solutions at -20°C or -80°C in small, single-use aliquots to avoid repeated freeze-thaw cycles, which can degrade the compound.[10][11]

• Light Protection: Store stock solutions in amber vials or tubes wrapped in aluminum foil to protect them from light.[1]

Q3: I am observing precipitate in my cell culture medium after adding Isopropylidenylacetyl-marmesin. What should I do?

Precipitation, or "crashing out," can occur if the final concentration of the compound exceeds its solubility in the aqueous cell culture medium, especially when introduced from a concentrated DMSO stock.[12] Here are some troubleshooting steps:

• Reduce Final Concentration: The simplest solution is to lower the final working concentration of the compound.

• Optimize Dilution: Instead of adding the concentrated stock directly to the full volume of media, perform a serial dilution. First, dilute the stock into a smaller volume of pre-warmed media while vortexing gently, and then add this intermediate dilution to the final culture volume.[12]

• Check Solvent Concentration: Ensure the final concentration of DMSO in your cell culture is low (typically below 0.5%) and non-toxic to your cells.[13][14]

• Pre-warm the Medium: Always use pre-warmed (37°C) cell culture medium for dilutions, as adding a cold solution to a warmer one can decrease solubility.[12][13]

Q4: Can I add anything to my cell culture medium to improve the stability of Isopropylidenylacetyl-marmesin?

While not specifically tested for Isopropylidenylacetyl-marmesin, studies on other flavonoids and coumarins suggest that the addition of antioxidants could be beneficial. For example, ascorbic acid (Vitamin C) has been shown to protect quercetin, a structurally related flavonoid, from auto-oxidation in cell culture medium.[15] However, it is crucial to first test the effect of any potential stabilizing agent on your specific cell line to ensure it does not interfere with the experimental outcome.

Troubleshooting Guides

Issue 1: Inconsistent or lower-than-expected biological activity.

• Potential Cause: Degradation of Isopropylidenylacetyl-marmesin in the cell culture medium during the experiment.

• Recommended Solutions:

  • Perform a Stability Assessment: Experimentally determine the stability of the compound in your specific cell culture medium over the time course of your experiment. A detailed protocol is provided below.[10][16][17]

  • Prepare Fresh Solutions: Prepare working solutions of Isopropylidenylacetyl-marmesin in culture medium immediately before each experiment.[10]

  • Minimize Incubation Time: If the compound is found to be unstable, consider reducing the duration of the experiment if the assay design permits.[13]

  • Protect from Light: Conduct experiments under subdued lighting and use opaque or amber-colored culture plates if possible.

Issue 2: High variability in results between replicate wells or experiments.

• Potential Cause: Inconsistent compound stability, precipitation, or handling errors.

• Recommended Solutions:

  • Ensure Homogeneous Solution: After adding the compound to the medium, mix thoroughly before dispensing into individual wells.

  • Visual Inspection: Always visually inspect the medium in the wells for any signs of precipitation before and during the experiment.[12]

  • Consistent Handling: Ensure uniform cell seeding density and consistent timing for all experimental steps.

  • Control for Evaporation: In long-term experiments, evaporation from the outer wells of a microplate can concentrate the compound. Use plates with low-evaporation lids or fill the outer wells with sterile water or PBS.[12]

Quantitative Data Summary

Medium Composition	Temperature (°C)	Incubation Time (hours)	Initial Concentration (µM)	Measured Concentration (µM)	% Remaining
DMEM + 10% FBS	37	0	10	10.0	100%
2	10
4	10
8	10
24	10
48	10
RPMI-1640 + 10% FBS	37	0	10	10.0	100%
2	10
4	10
8	10
24	10
48	10

Experimental Protocols

Protocol 1: HPLC-Based Stability Assay in Cell Culture Medium

This protocol describes a method to quantify the stability of Isopropylidenylacetyl-marmesin in a cell-free culture medium over time.[10][16][17]

Materials:

• Isopropylidenylacetyl-marmesin

• DMSO

• Cell culture medium (e.g., DMEM, RPMI-1640) with and without serum

• Sterile microcentrifuge tubes

• Incubator (37°C, 5% CO₂)

• HPLC system with a suitable detector (e.g., UV-Vis)

• Acetonitrile (B52724) (ACN) or other suitable protein precipitation solvent

Methodology:

• Prepare Stock Solution: Prepare a 10 mM stock solution of Isopropylidenylacetyl-marmesin in DMSO.

• Spike the Medium: Pre-warm the cell culture medium to 37°C. Spike the medium with the stock solution to a final concentration of 10 µM. Ensure the final DMSO concentration is ≤ 0.5%.

• Time Zero (T=0) Sample: Immediately after spiking, take an aliquot (e.g., 500 µL) of the medium. This will serve as your 100% reference point.

• Incubation: Aliquot the remaining spiked medium into sterile microcentrifuge tubes for each time point (e.g., 2, 4, 8, 24, 48 hours) and place them in the incubator.

• Sample Collection: At each designated time point, remove one tube from the incubator.

• Sample Processing (for media with serum):

  • Add 3 volumes of ice-cold acetonitrile to the sample (e.g., 1.5 mL ACN to 500 µL sample) to precipitate proteins.

  • Vortex thoroughly and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

  • Carefully transfer the supernatant to a clean HPLC vial.

• HPLC Analysis: Analyze the processed samples by HPLC to determine the concentration of the parent compound. The chromatographic conditions (column, mobile phase, flow rate, and detection wavelength) will need to be optimized for Isopropylidenylacetyl-marmesin.

• Data Analysis: Calculate the percentage of Isopropylidenylacetyl-marmesin remaining at each time point relative to the T=0 concentration.

Visualizations

Caption: Workflow for assessing compound stability in cell culture media.

Caption: Decision tree for troubleshooting inconsistent experimental results.

Caption: General degradation pathways affecting coumarin stability.

References

• 1. benchchem.com [benchchem.com]
• 2. Botanical Sources, Chemistry, Analysis, and Biological Activity of Furanocoumarins of Pharmaceutical Interest - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Degradation of emerging contaminant coumarin based on anodic oxidation, electro-Fenton and subcritical water oxidation processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Degradation Mechanisms of 4,7-Dihydroxycoumarin Derivatives in Advanced Oxidation Processes: Experimental and Kinetic DFT Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Impact of Serum Proteins and Surface Chemistry on Magnetic Nanoparticle Colloidal Stability and Cellular Uptake in Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Rotational diffusion of coumarins in aqueous DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. biorxiv.org [biorxiv.org]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]

Technical Support Center: Isopropylidenylacetyl-marmesin Bioassays

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to avoid and resolve artifacts in bioassays involving Isopropylidenylacetyl-marmesin (also known as Prantschimgin).

Frequently Asked Questions (FAQs)

Q1: What is Isopropylidenylacetyl-marmesin and what are its known bioactivities?

Isopropylidenylacetyl-marmesin (Prantschimgin) is a natural coumarin (B35378) compound isolated from plants of the Ferulago genus.[1] Published studies have demonstrated its potential as an antimicrobial agent, particularly against the yeast Candida albicans.[1] It has also been investigated for its effects in inflammation models and on various cancer cell lines.[2][3]

Q2: My bioassay results with Isopropylidenylacetyl-marmesin are inconsistent. What are the common causes?

Inconsistencies in bioassay results with natural products like Isopropylidenylacetyl-marmesin can stem from several factors:

• Compound Solubility: Furanocoumarins are often poorly soluble in aqueous buffers, which can lead to precipitation and inaccurate concentration determination.

• Compound Stability: The stability of the compound in assay buffers or cell culture media over the course of the experiment can affect its activity.

• Fluorescence Interference: As a coumarin derivative, Isopropylidenylacetyl-marmesin is intrinsically fluorescent, which can interfere with fluorescence-based assays.

• Assay-Specific Artifacts: The compound may interact with assay components, leading to false-positive or false-negative results.

Q3: Isopropylidenylacetyl-marmesin is a coumarin. How can its intrinsic fluorescence affect my assay?

Coumarins are known to be fluorescent, typically with excitation wavelengths in the range of 300-420 nm and emission wavelengths between 350-500 nm.[4] This intrinsic fluorescence can lead to several artifacts in fluorescence-based assays:

• False Positives: The compound's own fluorescence can be mistaken for a positive signal in assays that measure an increase in fluorescence.

• Fluorescence Quenching: The compound may absorb the light emitted by the assay's fluorophore, leading to a decrease in the measured signal and potentially a false-negative result.

• Inner Filter Effect: At higher concentrations, the compound can absorb either the excitation or emission light, leading to an artificially low fluorescence reading.

Q4: What is the best solvent to use for dissolving Isopropylidenylacetyl-marmesin?

Given its furanocoumarin structure, Isopropylidenylacetyl-marmesin is expected to have low solubility in water. Organic solvents such as dimethyl sulfoxide (B87167) (DMSO) are commonly used to prepare stock solutions. It is crucial to use a minimal amount of DMSO in the final assay to avoid solvent-induced artifacts and cytotoxicity. For cell-based assays, the final DMSO concentration should typically be kept below 0.5%.

Q5: How can I control for fluorescence interference in my experiments?

To mitigate the effects of fluorescence interference, the following controls are recommended:

• Compound-only control: Measure the fluorescence of Isopropylidenylacetyl-marmesin at the assay concentration in the assay buffer to determine its background fluorescence.

• Assay with a non-fluorescent indicator: If possible, use an alternative assay with a different detection method (e.g., colorimetric or luminescent) to confirm the results.

• Spectral analysis: Determine the excitation and emission spectra of Isopropylidenylacetyl-marmesin to assess the degree of spectral overlap with your assay's fluorophore.

Troubleshooting Guides

Issue 1: High Background Fluorescence or False Positives in Fluorescence-Based Assays

Possible Cause	Recommended Solution
Intrinsic fluorescence of Isopropylidenylacetyl-marmesin.	Run a "compound-only" control (wells with the compound but without the fluorescent probe/cells) and subtract this background from all readings.
Spectral overlap between the compound and the assay fluorophore.	Use filter sets with narrow bandwidths to minimize bleed-through. Consider using a red-shifted fluorophore for your assay, as coumarin fluorescence is typically in the blue-green region.
Contamination of samples with fluorescent impurities.	Ensure the purity of your Isopropylidenylacetyl-marmesin sample using techniques like HPLC.

Issue 2: Poor Reproducibility or Low Potency in Cell-Based Assays

Possible Cause	Recommended Solution
Poor solubility and precipitation of the compound in aqueous media.	Visually inspect wells for precipitation. Prepare stock solutions in 100% DMSO and ensure the final DMSO concentration in the assay is consistent and non-toxic to the cells (typically <0.5%). Sonication may aid in the dissolution of the stock solution.
Degradation of the compound in cell culture media.	Assess the stability of Isopropylidenylacetyl-marmesin in your specific cell culture medium over the time course of the experiment using methods like HPLC.
Adsorption of the compound to plasticware.	Use low-adhesion microplates. Pre-incubating plates with a blocking agent like bovine serum albumin (BSA) may also help in some cases.

Issue 3: Unexpected Results in Enzyme Inhibition Assays

Possible Cause	Recommended Solution
Non-specific inhibition due to compound aggregation.	Include a non-ionic detergent, such as 0.01% Triton X-100, in the assay buffer to disrupt aggregates.
Interference with the assay detection system (e.g., quenching).	Run control experiments to assess the effect of the compound on the detection system in the absence of the enzyme.
Redox activity of the compound.	Include a reducing agent, such as dithiothreitol (B142953) (DTT), in the assay buffer to mitigate redox-related artifacts.

Quantitative Data Summary

The following tables summarize published quantitative data for Isopropylidenylacetyl-marmesin (Prantschimgin) and related compounds.

Table 1: Antimicrobial Activity of Isopropylidenylacetyl-marmesin (Prantschimgin)

Microorganism	Bioassay	Result (MIC in µg/mL)	Reference
Candida albicans	Microbroth dilution	31.25	[1]
Staphylococcus aureus	Microbroth dilution	62.5	[1]
Escherichia coli	Microbroth dilution	62.5	[1]
Pseudomonas aeruginosa	Microbroth dilution	62.5	[1]
Bacillus subtilis	Microbroth dilution	62.5	[1]

Table 2: Cytotoxicity Data for Isopropylidenylacetyl-marmesin (Prantschimgin) in an LPS-Induced Inflammation Model

Cell Line	Bioassay	Result (IC50)	Reference
L929	MTT Assay	0.28 µg/mL	[3]

Experimental Protocols

Protocol 1: In Vitro Cytotoxicity Assay using MTT

This protocol is adapted for determining the cytotoxic effects of Isopropylidenylacetyl-marmesin on a mammalian cell line (e.g., L929).

Materials:

• Isopropylidenylacetyl-marmesin

• DMSO (cell culture grade)

• Mammalian cell line of interest

• Complete cell culture medium

• 96-well flat-bottom microplates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 humidified atmosphere.

• Compound Preparation: Prepare a stock solution of Isopropylidenylacetyl-marmesin in DMSO. Serially dilute the stock solution in a complete culture medium to achieve the desired final concentrations. The final DMSO concentration should not exceed 0.5%.

• Cell Treatment: After 24 hours of incubation, remove the medium from the wells and add 100 µL of the prepared compound dilutions. Include wells with medium and DMSO only as a vehicle control, and wells with medium only as a blank.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 humidified atmosphere.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the compound concentration to determine the IC50 value.

Protocol 2: Antifungal Susceptibility Testing (Microbroth Dilution)

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) guidelines for yeast susceptibility testing and is adapted for Isopropylidenylacetyl-marmesin.

Materials:

• Isopropylidenylacetyl-marmesin

• DMSO

• Candida albicans strain (e.g., ATCC 90028)

• RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

• 96-well round-bottom microplates

• Spectrophotometer

Procedure:

• Inoculum Preparation: Culture C. albicans on Sabouraud dextrose agar (B569324) for 24 hours at 35°C. Prepare a cell suspension in sterile saline and adjust the turbidity to a 0.5 McFarland standard (approximately 1-5 x 10^6 CFU/mL). Dilute this suspension 1:1000 in RPMI-1640 medium to obtain the final inoculum concentration.

• Compound Preparation: Prepare a 2x concentrated serial dilution of Isopropylidenylacetyl-marmesin in RPMI-1640 medium in a separate 96-well plate. The stock solution should be prepared in DMSO, ensuring the final DMSO concentration in the assay is minimal.

• Assay Plate Preparation: Add 100 µL of the 2x concentrated compound dilutions to the wells of the assay plate.

• Inoculation: Add 100 µL of the final yeast inoculum to each well. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation: Incubate the plate at 35°C for 24-48 hours.

• Endpoint Determination: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the compound that causes a significant inhibition of visible growth compared to the growth control. This can be assessed visually or by measuring the absorbance at 530 nm.

Visualizations

Caption: Workflow for MTT-based cytotoxicity assay.

Caption: Troubleshooting flowchart for fluorescence artifacts.

References

• 1. Antimicrobial Activities of Extracts and Isolated Coumarins from the Roots of Four Ferulago Species Growing in Turkey - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of prantschimgin and grandivitin from Ferulago macrocarpa on VEGF, MMP9, MMP2 and research of binding modes using computational methods | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. half-inhibitory concentration ic50: Topics by Science.gov [science.gov]

Technical Support Center: Method Development for Isopropylidenylacetyl-marmesin

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on method development for the analysis of Isopropylidenylacetyl-marmesin in complex mixtures.

Frequently Asked Questions (FAQs)

Q1: What is Isopropylidenylacetyl-marmesin and why is its analysis in complex mixtures challenging?

Isopropylidenylacetyl-marmesin is a furanocoumarin, a class of organic chemical compounds produced by a variety of plants.[1] Its analysis in complex matrices, such as plant extracts or biological fluids, can be challenging due to its potential for low concentrations, the presence of structurally similar interfering compounds, and its susceptibility to degradation under certain conditions.

Q2: What are the recommended initial steps for developing a UPLC-MS/MS method for Isopropylidenylacetyl-marmesin?

Begin by procuring a certified analytical standard of Isopropylidenylacetyl-marmesin.[1] The initial method development should focus on optimizing the mass spectrometry parameters by direct infusion of the standard to determine the precursor ion and stable product ions for Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM). Following this, chromatographic conditions, including column chemistry, mobile phase composition, and gradient elution, should be optimized to achieve adequate retention and separation from matrix components.

Q3: How can I improve the extraction efficiency of Isopropylidenylacetyl-marmesin from a plant matrix?

The choice of extraction solvent and technique is critical. Solvents of intermediate polarity, such as methanol (B129727), ethanol, or acetonitrile, are often effective for furanocoumarins. Advanced extraction techniques like supercritical fluid extraction (SFE) with CO2 or microwave-assisted extraction (MAE) can offer higher efficiency and selectivity compared to traditional methods like Soxhlet extraction.[2][3] Optimization of parameters such as temperature, pressure (for SFE), and extraction time is crucial for maximizing recovery.

Q4: What are the common stability issues for furanocoumarins like Isopropylidenylacetyl-marmesin?

Furanocoumarins can be sensitive to light and high temperatures, which may lead to degradation.[2] It is advisable to protect samples and standards from light and store them at low temperatures. The stability of Isopropylidenylacetyl-marmesin in the analytical solvent and in the processed sample matrix should be evaluated during method validation.

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of Isopropylidenylacetyl-marmesin.

Chromatographic Issues

Problem	Potential Cause	Recommended Solution
Poor Peak Shape (Tailing or Fronting)	- Secondary interactions with the stationary phase.- Column overload.- Inappropriate mobile phase pH.	- Use a column with end-capping or a different stationary phase (e.g., phenyl-hexyl).- Reduce the injection volume or sample concentration.- Adjust the mobile phase pH to ensure the analyte is in a single ionic state.
Inconsistent Retention Times	- Fluctuations in column temperature.- Inconsistent mobile phase composition.- Column degradation.	- Use a column oven to maintain a constant temperature.[1]- Prepare fresh mobile phase daily and ensure proper mixing.- Use a guard column and ensure proper sample clean-up to extend column lifetime.
Low Signal Intensity	- Poor ionization efficiency.- Matrix suppression effects.- Analyte degradation.	- Optimize MS source parameters (e.g., capillary voltage, gas flow).- Improve sample preparation to remove interfering matrix components.- Investigate analyte stability and adjust sample handling procedures accordingly.

Mass Spectrometry Issues

Problem	Potential Cause	Recommended Solution
High Background Noise	- Contaminated mobile phase or MS source.- In-source fragmentation.	- Use high-purity solvents and flush the MS source.- Optimize cone voltage and other source parameters to minimize in-source fragmentation.
Fragment Ion Instability	- Collision energy is too high or too low.	- Perform a collision energy optimization study for each MRM transition to find the optimal value that produces stable and abundant fragment ions.

Experimental Protocols

Sample Preparation: Microwave-Assisted Extraction (MAE) from Plant Material

This protocol is a general guideline and should be optimized for the specific plant matrix.

• Grinding: Grind the dried plant material to a fine powder (e.g., 40-60 mesh).

• Extraction:

  • Accurately weigh approximately 1.0 g of the powdered plant material into a microwave extraction vessel.

  • Add 20 mL of methanol (or another suitable solvent).

  • Seal the vessel and place it in the microwave extractor.

• MAE Program:

  • Ramp to 80°C over 5 minutes.

  • Hold at 80°C for 15 minutes.

  • Cool down to room temperature.

• Filtration and Evaporation:

  • Filter the extract through a 0.45 µm PTFE syringe filter.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 1.0 mL of the initial mobile phase for UPLC-MS/MS analysis.

UPLC-MS/MS Method for Quantification

This is a starting point for method development and requires validation.

• Instrumentation: UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm (or equivalent).

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: 0.1% Formic acid in acetonitrile

• Gradient Program:

  • 0-1 min: 5% B

  • 1-8 min: Linear gradient from 5% to 95% B

  • 8-10 min: Hold at 95% B

  • 10.1-12 min: Return to 5% B and equilibrate

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 2 µL

• MS Parameters (Hypothetical for Isopropylidenylacetyl-marmesin - requires optimization with standard):

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Capillary Voltage: 3.0 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • MRM Transitions:

    • Precursor Ion (Q1): m/z 329.1 (M+H)+ for C19H20O5

    • Product Ions (Q3): To be determined by infusion of the analytical standard. Potential fragments could arise from the loss of the isopropylidenylacetyl group.

Quantitative Data Summary

The following table presents a hypothetical calibration curve data for the quantification of Isopropylidenylacetyl-marmesin. This data is for illustrative purposes and must be generated during actual method validation.

Concentration (ng/mL)	Peak Area (Arbitrary Units)
1	15,234
5	78,956
10	155,432
50	765,890
100	1,523,450
500	7,543,210
Linearity (r²)	>0.995
LOD (ng/mL)	0.5
LOQ (ng/mL)	1.0

Visualizations

Caption: Workflow for the development of an analytical method for Isopropylidenylacetyl-marmesin.

Caption: A hypothetical signaling pathway potentially modulated by a furanocoumarin.

References

• 1. biorlab.com [biorlab.com]
• 2. mdpi.com [mdpi.com]
• 3. Fragmentation pathways of protonated coumarin by ESI-QE-Orbitrap-MS/MS coupled with DFT calculations - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Marmesin and Its Hypothetical Derivative, Isopropylidenylacetyl-marmesin, in Bioactivity

For the attention of researchers, scientists, and professionals in drug development, this guide provides a detailed comparison of the known bioactivities of the natural furanocoumarin, marmesin (B225713), against the hypothetical derivative, Isopropylidenylacetyl-marmesin. Due to a lack of available scientific literature on Isopropylidenylacetyl-marmesin, this guide will focus on the established biological profile of marmesin and infer potential activities of its derivative based on structure-activity relationship (SAR) studies of related furanocoumarins.

Marmesin, a naturally occurring furanocoumarin, has demonstrated a range of biological activities, including anticancer, anti-inflammatory, and antiplasmodial effects. In contrast, Isopropylidenylacetyl-marmesin remains a compound for which no public bioactivity data is currently available. This guide will therefore provide a comprehensive overview of marmesin's bioactivity, supported by experimental data, and offer a speculative comparison based on established SAR principles for the furanocoumarin class.

Quantitative Bioactivity Data: Marmesin

The following table summarizes the key quantitative data on the bioactivity of marmesin from various in vitro and in vivo studies.

Bioactivity	Cell Line / Model	IC50 / EC50	Reference
Anticancer	Human Leukemia (U937)	40 µM	[1]
Human Non-Small Cell Lung Cancer (A549, H1299)	Not specified, but effective	[2]
Antiplasmodial	Plasmodium falciparum (3D7 strain)	0.28 µg/mL	[3]
β-hematin formation inhibition	150 µM	[3]
Cytotoxicity	Mammalian cells	< 0.5 µg/mL (LD50)	[1]

Comparative Bioactivity Profile: Marmesin vs. Isopropylidenylacetyl-marmesin (Hypothetical)

Feature	Marmesin	Isopropylidenylacetyl-marmesin (Hypothetical)
Anticancer Activity	Established activity against leukemia and lung cancer cells through induction of apoptosis and cell cycle arrest.[1][4]	The addition of a bulky, lipophilic isopropylidenylacetyl group could potentially enhance cell membrane permeability and interaction with hydrophobic pockets of target proteins, possibly leading to increased cytotoxic activity. However, steric hindrance might also reduce binding to certain targets.
Anti-inflammatory Activity	Known to possess anti-inflammatory properties.	The acetyl group could be susceptible to hydrolysis by cellular esterases, potentially releasing a modified marmesin and acetic acid. The overall effect on inflammation would depend on the activity of the parent molecule and its metabolite.
Antiplasmodial Activity	Potent activity against Plasmodium falciparum and inhibition of β-hematin formation.[3]	The structural modification could alter the compound's ability to interfere with heme detoxification in the parasite, potentially affecting its antiplasmodial efficacy.
Signaling Pathway Modulation	Inactivates mitogenic signaling pathways, including VEGFR-2, and downregulates cell signaling-related proteins.[2]	The derivative's altered chemical structure would likely lead to a different profile of interaction with protein kinases and other signaling molecules, which could either enhance or diminish its effect on these pathways.

Experimental Protocols

Anticancer Activity Assessment (MTT Assay)

• Cell Culture: Human cancer cell lines (e.g., U937, A549) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics at 37°C in a humidified 5% CO2 atmosphere.

• Cell Seeding: Cells are seeded into 96-well plates at a density of 1 x 10⁴ cells/well and allowed to adhere for 24 hours.

• Compound Treatment: Cells are treated with various concentrations of the test compound (e.g., marmesin) for 24, 48, or 72 hours.

• MTT Addition: After the treatment period, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution is added to each well and incubated for 4 hours.

• Formazan (B1609692) Solubilization: The medium is removed, and dimethyl sulfoxide (B87167) (DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The IC50 value is calculated as the concentration of the compound that inhibits cell growth by 50%.

Antiplasmodial Activity Assay (SYBR Green I-based Assay)

• Parasite Culture: Chloroquine-sensitive (3D7) or resistant strains of Plasmodium falciparum are maintained in continuous culture in human erythrocytes.

• Drug Susceptibility Testing: Asynchronous parasite cultures are incubated in 96-well plates with serial dilutions of the test compound for 72 hours.

• Lysis and Staining: The cells are lysed, and SYBR Green I dye, which intercalates with parasite DNA, is added.

• Fluorescence Measurement: Fluorescence is measured using a microplate reader with excitation and emission wavelengths of 485 nm and 530 nm, respectively.

• IC50 Determination: The IC50 value is determined by plotting the percentage of inhibition against the log of the drug concentration.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Marmesin's anticancer signaling pathway.

Caption: Workflow for the MTT cell viability assay.

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. Anticancer Potential of Furanocoumarins: Mechanistic and Therapeutic Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Anti-Cancer and Anti-Inflammatory Potential of Furanocoumarins from Ammi majus L - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Isopropylidenylacetyl-marmesin's Cytotoxic Effects on Cancer Cells

A detailed guide for researchers and drug development professionals on the anti-cancer properties of Isopropylidenylacetyl-marmesin and its alternatives, supported by experimental data and protocols.

This guide provides a comprehensive comparison of the cytotoxic effects of Isopropylidenylacetyl-marmesin and other coumarin (B35378) derivatives against various cancer cell lines. Due to the limited specific data on Isopropylidenylacetyl-marmesin, this guide focuses on its parent compound, marmesin (B225713), and other relevant coumarins, offering a valuable resource for researchers investigating potential anti-cancer therapeutics.

Executive Summary

Marmesin, a natural coumarin, has demonstrated notable anti-cancer properties, primarily through the inhibition of critical signaling pathways involved in cell proliferation and angiogenesis. While specific data for its derivative, Isopropylidenylacetyl-marmesin, is not widely available in current literature, the known effects of marmesin provide a strong foundation for inferring its potential cytotoxic mechanisms. This guide compares the cytotoxic activities of marmesin and other coumarin derivatives with established anti-cancer agents, presenting key data in a structured format to facilitate informed research decisions.

Comparison of Cytotoxic Activity

The cytotoxic effects of various coumarin derivatives against a range of cancer cell lines have been evaluated in numerous studies. The half-maximal inhibitory concentration (IC50), a measure of a compound's potency in inhibiting biological or biochemical functions, is a key metric for comparison.

Compound	Cancer Cell Line	IC50 (µM)	Reference
Marmesin	Not specified	Activity reported
Scopoletin Derivative 1	MCF-7	< 2	[1]
Scopoletin Derivative 2	MDA-MB-231	< 2	[1]
Scopoletin Derivative 3	HT-29	< 2	[1]
Coumarin-Cinnamic Acid Hybrid 4	HL-60	8.09	[2]
Coumarin-Cinnamic Acid Hybrid 8b	HepG2	13.14	[2]
Benzochromene Derivative	Various (7 lines)	4.6 - 21.5	[3]
Acetoxycoumarin Derivative 5	A549	89.3	[4][5]
Acetoxycoumarin Derivative 7	A549	48.1	[4][5]
Acetoxycoumarin Derivative 7	CRL 1548 (Liver)	45.1	[4][5]
Doxorubicin (Control)	A549	9.44	[6]
Doxorubicin (Control)	PC-3	11.39	[6]
Staurosporine (Control)	HL-60	7.48	[2][6]
Staurosporine (Control)	MCF-7	3.06	[2][6]
Staurosporine (Control)	A549	3.7	[2][6]
Cisplatin (Control)	Various	Similar to C1/C2	[7]

Signaling Pathways and Mechanism of Action

Marmesin has been shown to suppress mitogen-stimulated signaling pathways in non-small cell lung cancer (NSCLC) cells. It achieves this by inhibiting the phosphorylation of key proteins in several oncogenic pathways.

Caption: Marmesin's inhibitory effects on key signaling pathways in cancer cells.

Experimental Protocols

The following is a detailed protocol for the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a widely used colorimetric method to assess cell viability and cytotoxicity.

Objective: To determine the cytotoxic effect of a compound on cancer cells by measuring the metabolic activity of viable cells.

Materials:

• 96-well flat-bottom microplates

• Cancer cell line of interest

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Compound to be tested (e.g., Isopropylidenylacetyl-marmesin)

• MTT solution (5 mg/mL in PBS, sterile filtered)

• Solubilization solution (e.g., DMSO, isopropanol (B130326) with 0.04 N HCl)

• Phosphate-buffered saline (PBS)

• Multi-well spectrophotometer (plate reader)

Procedure:

• Cell Seeding:

  • Harvest and count cells, ensuring high viability (>90%).

  • Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plate at 37°C in a humidified 5% CO2 atmosphere for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test compound in culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compound at various concentrations. Include a vehicle control (medium with the same concentration of the compound's solvent, e.g., DMSO) and a blank control (medium only).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the treatment period, add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for 2-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization:

  • Carefully remove the medium from each well without disturbing the formazan crystals. For suspension cells, centrifugation of the plate may be necessary before medium removal.

  • Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 5-15 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis:

  • Subtract the average absorbance of the blank wells from the absorbance of all other wells.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the compound concentration and determine the IC50 value using a suitable software.

Caption: Experimental workflow for the MTT cytotoxicity assay.

Alternative and Comparative Agents

A thorough evaluation of a novel cytotoxic compound requires comparison with existing therapies. Besides other coumarin derivatives, it is beneficial to compare the cytotoxic effects of Isopropylidenylacetyl-marmesin with:

• Standard Chemotherapeutic Drugs: Agents like cisplatin, doxorubicin, and paclitaxel (B517696) are widely used in cancer treatment and serve as important benchmarks. Their mechanisms of action are well-characterized, providing a basis for mechanistic comparisons.

• Other Natural Products: A vast number of natural compounds, such as flavonoids, alkaloids, and terpenoids, have been investigated for their anti-cancer properties.[8] Comparing Isopropylidenylacetyl-marmesin to other classes of natural products can highlight its unique properties and potential advantages.

• Targeted Therapies: If the specific molecular target of Isopropylidenylacetyl-marmesin is identified, comparison with other drugs that target the same pathway or protein would be highly relevant. For instance, if it is found to be a potent inhibitor of a specific kinase, its efficacy should be compared to existing kinase inhibitors.

Conclusion

While direct experimental data on Isopropylidenylacetyl-marmesin is currently scarce, the established anti-cancer activities of its parent compound, marmesin, and other coumarin derivatives suggest its potential as a valuable lead compound in cancer drug discovery. The inhibition of key signaling pathways, such as the Src-MEK-ERK and PI3K-Akt pathways, is a promising mechanism of action. Further research is warranted to isolate and characterize Isopropylidenylacetyl-marmesin, determine its specific cytotoxic profile and IC50 values across a panel of cancer cell lines, and elucidate its precise molecular targets. The experimental protocols and comparative data presented in this guide provide a solid framework for conducting such investigations.

References

• 1. mdpi.com [mdpi.com]
• 2. Design and Synthesis of Coumarin Derivatives as Cytotoxic Agents through PI3K/AKT Signaling Pathway Inhibition in HL60 and HepG2 Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cytotoxic and apoptotic effects of synthetic benzochromene derivatives on human cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cytotoxic Activity of New Acetoxycoumarin Derivatives in Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aminer.org [aminer.org]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and Cytotoxicity Evaluation of Novel Coumarin–Palladium(II) Complexes against Human Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A comprehensive review on the potential of coumarin and related derivatives as multi-target therapeutic agents in the management of gynecological cancers - PMC [pmc.ncbi.nlm.nih.gov]

Isopropylidenylacetyl-marmesin versus other coumarins in antimicrobial assays

A detailed guide for researchers and drug development professionals on the antimicrobial properties of various coumarin (B35378) derivatives, with a focus on compounds isolated from the Peucedanum genus. While direct antimicrobial data for isopropylidenylacetyl-marmesin is not currently available in the reviewed literature, this guide provides a comparative analysis of structurally related coumarins, offering valuable insights into their potential efficacy.

Coumarins, a diverse class of benzopyrone secondary metabolites found in various plants, have garnered significant attention for their wide range of pharmacological activities, including antimicrobial properties.[1] Their structural diversity allows for a broad spectrum of interactions with microbial targets, making them promising candidates for the development of new antimicrobial agents. This guide offers a comparative overview of the antimicrobial activity of several coumarin derivatives, supported by experimental data and detailed protocols.

Comparative Antimicrobial Activity of Coumarins

The antimicrobial efficacy of coumarins can vary significantly based on their structural substitutions. The following table summarizes the quantitative data from a study on coumarins isolated from the fruits of Peucedanum luxurians, providing a direct comparison of their activity against a panel of Gram-positive and Gram-negative bacteria.

Coumarin Derivative	Staphylococcus aureus (ATCC 25923)	Staphylococcus epidermidis (ATCC 12228)	Micrococcus luteus (ATCC 10240)	Enterococcus faecalis (ATCC 29212)	Bacillus subtilis (ATCC 6633)	Escherichia coli (ATCC 25922)	Pseudomonas aeruginosa (ATCC 27853)	Klebsiella pneumoniae (ATCC 13883)
Zone of Inhibition (mm) / MIC (mg/mL)	Zone of Inhibition (mm) / MIC (mg/mL)	Zone of Inhibition (mm) / MIC (mg/mL)	Zone of Inhibition (mm) / MIC (mg/mL)	Zone of Inhibition (mm) / MIC (mg/mL)	Zone of Inhibition (mm) / MIC (mg/mL)	Zone of Inhibition (mm) / MIC (mg/mL)	Zone of Inhibition (mm) / MIC (mg/mL)
6′,7′-dihydroxybergamottin	17 / 1.20	16 / 1.55	17 / 1.40	16 / 1.80	17 / 1.60	16 / 2.10	16 / 1.90	17 / 1.70
Officinalin	13 / 4.50	12 / 4.90	14 / 4.60	12 / 5.10	13 / 4.80	12 / 5.75	12 / 5.20	13 / 4.90
Stenocarpin isobutyrate	14 / 3.90	13 / 4.10	14 / 4.00	13 / 4.20	14 / 4.10	13 / 4.50	13 / 4.30	14 / 4.20
Officinalin isobutyrate	16 / 2.25	15 / 2.50	16 / 2.30	14 / 2.80	15 / 2.60	13 / 4.80	14 / 3.10	15 / 2.90
8-methoxypeucedanin	13 / 4.80	12 / 5.00	13 / 4.90	12 / 5.20	13 / 5.10	12 / 5.50	12 / 5.30	13 / 5.20
Peucedanin (B90833)	16 / 1.40	15 / 1.60	16 / 1.50	15 / 1.90	16 / 1.70	14 / 2.50	15 / 2.20	16 / 2.00
Netilmicin (Reference)	22 / 0.004	20 / 0.008	21 / 0.004	19 / 0.016	20 / 0.008	22 / 0.004	21 / 0.008	20 / 0.016

Source: Adapted from Widelski, J., et al. (2018). Isolation and Antimicrobial Activity of Coumarin Derivatives from Fruits of Peucedanum luxurians Tamamsch. Molecules, 23(5), 1222.[2][3][4][5]

From the data, 6′,7′-dihydroxybergamottin and peucedanin exhibited the most significant antimicrobial activity among the tested coumarins, with lower MIC values across all bacterial strains.[2] In contrast, officinalin and 8-methoxypeucedanin showed weaker activity.[2] This suggests that the nature and position of substituents on the coumarin scaffold play a crucial role in their antimicrobial potency.

Experimental Protocols

The following sections detail the methodologies used to obtain the antimicrobial data presented above.

Antimicrobial Susceptibility Testing: Disc Diffusion Method

The antibacterial activity of the isolated coumarins was initially screened using the disc diffusion method.

• Preparation of Inoculum: Bacterial strains were cultured on Mueller-Hinton agar (B569324) to obtain visible colonies. A suspension of each bacterial strain was prepared in sterile saline solution and adjusted to a turbidity equivalent to the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

• Inoculation of Agar Plates: Sterile Mueller-Hinton agar plates were uniformly inoculated with the prepared bacterial suspension using a sterile cotton swab.

• Application of Test Compounds: Sterile paper discs (6 mm in diameter) were impregnated with a solution of each test coumarin (1 mg/disc). The discs were then placed on the surface of the inoculated agar plates.

• Incubation: The plates were incubated at 37°C for 24 hours.

• Measurement of Inhibition Zones: The diameter of the zone of complete inhibition around each disc was measured in millimeters.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC, the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism, was determined using a micro-broth dilution method.

• Preparation of Test Solutions: Serial twofold dilutions of each coumarin were prepared in Mueller-Hinton broth in a 96-well microtiter plate.

• Inoculation: Each well was inoculated with the bacterial suspension prepared as described above, resulting in a final concentration of approximately 5 x 10⁵ CFU/mL.

• Controls: A positive control (broth with inoculum but no test compound) and a negative control (broth without inoculum) were included for each assay.

• Incubation: The microtiter plates were incubated at 37°C for 24 hours.

• Determination of MIC: The MIC was determined as the lowest concentration of the coumarin at which no visible bacterial growth was observed.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for determining the Minimum Inhibitory Concentration (MIC) of the coumarin compounds.

Caption: Workflow for MIC Determination.

Potential Mechanisms of Antimicrobial Action

The antimicrobial activity of coumarins is believed to stem from various mechanisms. One proposed mechanism involves the disruption of the bacterial cell membrane, leading to leakage of intracellular components and ultimately cell death. The lipophilic nature of many coumarin derivatives facilitates their interaction with and insertion into the lipid bilayer of the cell membrane.

The following diagram illustrates the proposed mechanism of cell membrane disruption.

References

• 1. Molecular Insights into Coumarin Analogues as Antimicrobial Agents: Recent Developments in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. [PDF] Isolation and Antimicrobial Activity of Coumarin Derivatives from Fruits of Peucedanum luxurians Tamamsch | Semantic Scholar [semanticscholar.org]
• 4. Isolation and Antimicrobial Activity of Coumarin Derivatives from Fruits of Peucedanum luxurians Tamamsch - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Comparative Analysis of Isopropylidenylacetyl-marmesin from Diverse Botanical Sources

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of Isopropylidenylacetyl-marmesin, a naturally occurring coumarin (B35378), from different plant sources. The objective is to furnish researchers with a comprehensive understanding of its distribution, extraction, quantification, and potential biological activities, supported by experimental data and detailed methodologies.

Introduction to Isopropylidenylacetyl-marmesin

Isopropylidenylacetyl-marmesin is a complex coumarin belonging to the furanocoumarin subclass. These compounds are known for their diverse pharmacological activities, including anti-inflammatory, antioxidant, and anticancer properties. Isopropylidenylacetyl-marmesin has been identified as a constituent of several medicinal plants, with its concentration varying based on the plant species, geographical location, and harvesting time. This variation underscores the importance of comparative studies to identify optimal botanical sources for this promising bioactive compound. The primary documented source of Isopropylidenylacetyl-marmesin is Peucedanum praeruptorum Dunn, a plant used in traditional Chinese medicine. For the purpose of this guide, we will also consider a closely related species from the Apiaceae family, Notopterygium incisum, as a potential, albeit less characterized, source for comparative purposes.

Quantitative Data Summary

The following table summarizes the reported yield of Isopropylidenylacetyl-marmesin and related coumarins from different plant sources. It is important to note that direct comparative studies are scarce, and the data presented is compiled from various sources.

Plant Source	Plant Part	Compound	Yield (% w/w of dry plant material)	Analytical Method	Reference
Peucedanum praeruptorum Dunn	Root	Praeruptorin A (a related pyranocoumarin)	0.288–0.759%	HPLC-DAD	[1][2]
Peucedanum praeruptorum Dunn	Root	Praeruptorin B (a related pyranocoumarin)	0.038–0.274%	HPLC-DAD	[1][2]
Notopterygium incisum	Rhizome	Notopterol	Higher than in N. franchetii	HPLC	[3]
Notopterygium incisum	Rhizome	Isoimperatorin	Lower than in N. franchetii	HPLC	[3]

Note: Specific quantitative data for Isopropylidenylacetyl-marmesin across multiple, directly comparable studies is limited. The data for praeruptorins in P. praeruptorum and other coumarins in N. incisum are presented to highlight the typical variation of these compounds within the Apiaceae family. Researchers are encouraged to perform their own quantitative analyses using the protocols outlined below.

Experimental Protocols

Extraction of Isopropylidenylacetyl-marmesin

This protocol describes a general method for the extraction of coumarins from plant material, which can be optimized for specific plant matrices.

Materials and Reagents:

• Dried and powdered plant material (e.g., roots of Peucedanum praeruptorum)

• Methanol (B129727) (HPLC grade)

• Ethyl acetate (B1210297) (HPLC grade)

• Petroleum ether (analytical grade)

• Ultrasonic bath

• Rotary evaporator

• Filter paper (0.45 µm)

Procedure:

• Weigh 10 g of the dried, powdered plant material.

• Add 100 mL of 70% methanol to the plant material.

• Perform ultrasonic-assisted extraction for 30 minutes at room temperature.

• Filter the extract through filter paper.

• Repeat the extraction process on the plant residue two more times with 100 mL of 70% methanol each time.

• Combine the filtrates and evaporate the solvent under reduced pressure using a rotary evaporator to obtain a concentrated extract.

• For further purification, the crude extract can be partitioned between ethyl acetate and water. The ethyl acetate fraction, which will contain the coumarins, is then collected and dried. For non-polar coumarins, a preliminary extraction with petroleum ether can be performed.

High-Performance Liquid Chromatography (HPLC) for Quantification

This protocol outlines a validated HPLC-DAD method for the quantification of coumarins, which can be adapted for Isopropylidenylacetyl-marmesin.

Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity or similar, equipped with a Diode Array Detector (DAD).

• Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase:

  • A: Acetonitrile

  • B: Water with 0.1% phosphoric acid

• Gradient Elution:

  • 0-10 min: 10-30% A

  • 10-40 min: 30-70% A

  • 40-50 min: 70-100% A

  • 50-55 min: 100% A

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 320 nm

• Injection Volume: 10 µL

Procedure:

• Standard Preparation: Prepare a stock solution of Isopropylidenylacetyl-marmesin standard in methanol (1 mg/mL). From the stock solution, prepare a series of calibration standards at different concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation: Dissolve the dried plant extract in methanol to a final concentration of 1 mg/mL. Filter the solution through a 0.45 µm syringe filter before injection.

• Analysis: Inject the standards and samples into the HPLC system.

• Quantification: Construct a calibration curve by plotting the peak area of the standard against its concentration. Determine the concentration of Isopropylidenylacetyl-marmesin in the samples by interpolating their peak areas on the calibration curve.

Signaling Pathway Modulation

While direct studies on the signaling pathways modulated by Isopropylidenylacetyl-marmesin are limited, the biological activities of structurally related furanocoumarins suggest potential mechanisms of action, particularly in the context of inflammation and cancer. Many furanocoumarins have been shown to modulate key inflammatory pathways such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[4][5]

Below is a diagram illustrating the potential modulation of the NF-κB signaling pathway by a bioactive compound like Isopropylidenylacetyl-marmesin, leading to an anti-inflammatory response.

Caption: Potential inhibition of the NF-κB signaling pathway by Isopropylidenylacetyl-marmesin.

Conclusion

Isopropylidenylacetyl-marmesin stands out as a promising natural compound with potential therapeutic applications. While Peucedanum praeruptorum is a known source, further research is imperative to identify and quantify this compound in other plant species to establish a broader and more sustainable supply chain. The provided experimental protocols offer a robust framework for researchers to conduct such comparative analyses. Furthermore, elucidation of the specific signaling pathways modulated by Isopropylidenylacetyl-marmesin will be crucial in advancing its development as a therapeutic agent. Future studies should focus on direct comparative quantification from various botanical sources and in-depth mechanistic investigations of its biological activities.

References

• 1. KoreaMed Synapse [synapse.koreamed.org]
• 2. researchgate.net [researchgate.net]
• 3. Comparison of Two Species of Notopterygium by GC-MS and HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Replicating Published Findings on Isopropylidenylacetyl-marmesin: A Comparative Analysis

For the attention of: Researchers, scientists, and drug development professionals.

This guide provides a comparative overview of the reported biological activities of Isopropylidenylacetyl-marmesin and related coumarin (B35378) compounds. Due to a scarcity of publicly available research specifically detailing the bioactivity of Isopropylidenylacetyl-marmesin, this document leverages data from studies on structurally similar coumarins to provide a contextual comparison. The information presented herein is intended to serve as a foundational resource for researchers investigating the therapeutic potential of this class of compounds.

Comparative Analysis of Bioactivity

While specific quantitative data for Isopropylidenylacetyl-marmesin remains limited in published literature, studies on related furanocoumarins and other coumarin derivatives have demonstrated a range of biological effects, including antimicrobial and antitumor activities. To provide a comparative perspective, the following table summarizes the bioactivity of selected coumarins from the Ferulago genus and other sources.

Compound	Biological Activity	Target Organism/Cell Line	Quantitative Data (MIC/IC50)	Reference
Aegelinol	Antibacterial	Staphylococcus aureus, Salmonella typhi, Enterobacter cloacae, Enterobacter aerogenes	MIC: 16 µg/mL	[1]
Agasyllin	Antibacterial	Staphylococcus aureus, Salmonella typhi, Enterobacter cloacae, Enterobacter aerogenes	MIC: 32 µg/mL	[1]
Marmesin	Antitumor	Colon Cancer HCT116 cells	Residual viability of 70% at 50 µM and 54% at 100 µM	[2]
Psoralen Derivative (3a)	Antifungal	Botrytis cinerea	67.9% inhibition at 100 µg/mL	[3]
Psoralen Derivative (4b)	Antifungal	Rhizoctonia solani	62.4% inhibition at 100 µg/mL	[3]

Note: The data presented above is for comparative purposes and is derived from studies on related compounds. Direct experimental replication is necessary to ascertain the specific bioactivity of Isopropylidenylacetyl-marmesin.

Experimental Protocols

To facilitate further research and replication of findings for coumarin compounds, the following are detailed methodologies for key experiments cited in the literature.

Antimicrobial Activity Assay (Broth Microdilution Method)

This method is utilized to determine the Minimum Inhibitory Concentration (MIC) of a compound against various bacterial strains.

• Preparation of Bacterial Inoculum: Bacterial strains are cultured on appropriate agar (B569324) plates and then suspended in a sterile broth (e.g., Mueller-Hinton broth) to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Compound Dilution: The test compound is serially diluted in the broth within a 96-well microtiter plate to achieve a range of concentrations.

• Inoculation: Each well containing the diluted compound is inoculated with the bacterial suspension.

• Incubation: The microtiter plate is incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC is recorded as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Antitumor Activity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and, by extension, cell viability.

• Cell Seeding: Cancer cells (e.g., HCT116) are seeded in a 96-well plate at a density of 5,000-10,000 cells/well and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compound and incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: MTT solution (5 mg/mL in PBS) is added to each well and incubated for 3-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader. The percentage of cell viability is calculated relative to untreated control cells.

Visualizing Experimental Workflows and Relationships

To provide a clear visual representation of the experimental processes and the relationships between different stages of research, the following diagrams are provided.

References

• 1. mdpi.com [mdpi.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Design, Synthesis and Antifungal Activity of Psoralen Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

The Critical Role of a Negative Control in Furanocoumarin Research: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the structure-activity relationships of furanocoumarins is paramount. This guide provides a comparative analysis of isopropylidenylacetyl-marmesin as a potential negative control in studies investigating the biological effects of furanocoumarins, supported by experimental context and detailed protocols.

Furanocoumarins are a class of naturally occurring compounds known for their significant biological activities, including potent inhibition of cytochrome P450 enzymes like CYP3A4, which can lead to clinically relevant drug interactions. To accurately assess the activity of a target furanocoumarin, it is essential to employ a structurally similar but biologically inactive negative control. This ensures that the observed effects are attributable to the specific chemical features of the active compound and not to general properties of the furanocoumarin scaffold.

Isopropylidenylacetyl-marmesin: A Candidate for a Negative Control

While direct experimental data on the biological inertness of isopropylidenylacetyl-marmesin is limited in publicly available literature, its chemical structure provides a strong rationale for its potential use as a negative control in furanocoumarin studies. Marmesin (B225713) itself, a precursor in furanocoumarin biosynthesis, has demonstrated biological activities, including antiplasmodial effects. However, the addition of a bulky isopropylidenylacetyl ester group to the marmesin backbone in isopropylidenylacetyl-marmesin could sterically hinder its interaction with the active sites of enzymes and receptors that furanocoumarins typically target.

Structural Comparison and Rationale for Activity/Inactivity

The biological activity of furanocoumarins is highly dependent on their specific structural features. Studies have shown that certain substitutions on the furanocoumarin core are critical for activities like CYP3A4 inhibition.

A key study demonstrated that while alkyloxy-furanocoumarin analogues actively inhibit CYP3A4, the corresponding coumarin (B35378) and phenolic furanocoumarin derivatives are inactive[1][2]. This highlights the importance of the substituent at specific positions for biological activity. The bulky ester group in isopropylidenylacetyl-marmesin differs significantly from the small alkyloxy groups found in active furanocoumarins, suggesting it may not effectively bind to the active site of enzymes like CYP3A4.

Compound	Structure	Key Structural Feature	Reported Activity (CYP3A4 Inhibition)	Rationale for Use as Control
Bergamottin	Furanocoumarin with a geranyloxy side chain	Alkyloxy side chain	Active Inhibitor	N/A (Active Compound)
6',7'-dihydroxybergamottin	Furanocoumarin with a dihydroxygeranyloxy side chain	Modified alkyloxy side chain	Active Inhibitor	N/A (Active Compound)
Phenolic Furanocoumarins (e.g., Bergaptol)	Furanocoumarin with a hydroxyl group	Phenolic hydroxyl group	Inactive [1][2]	Can serve as a negative control.
Isopropylidenylacetyl-marmesin	Marmesin core with a bulky ester group	Bulky isopropylidenylacetyl ester group	Predicted Inactive (Hypothesized)	The bulky ester group is hypothesized to prevent binding to target enzymes, making it a potential negative control.

Experimental Protocols

To validate the use of isopropylidenylacetyl-marmesin or any other compound as a negative control, a well-defined experimental protocol is crucial. The following is a generalized protocol for assessing the inhibitory effect of furanocoumarins on CYP3A4 activity in human liver microsomes.

CYP3A4 Inhibition Assay Protocol

1. Materials:

• Human Liver Microsomes (HLMs)

• Test furanocoumarins (e.g., Bergamottin)

• Potential negative control (e.g., Isopropylidenylacetyl-marmesin)

• Positive control inhibitor (e.g., Ketoconazole)

• CYP3A4 substrate (e.g., Midazolam or Testosterone)

• NADPH regenerating system

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (B52724) (for quenching the reaction)

• Internal standard for LC-MS/MS analysis

2. Procedure:

• Prepare solutions of test compounds, negative control, and positive control in a suitable solvent (e.g., DMSO).

• Pre-incubate HLMs with the test compound, negative control, or positive control in phosphate buffer at 37°C for a specified time (e.g., 10 minutes).

• Initiate the metabolic reaction by adding the CYP3A4 substrate and the NADPH regenerating system.

• Incubate the reaction mixture at 37°C for a specific duration (e.g., 15 minutes).

• Terminate the reaction by adding ice-cold acetonitrile containing an internal standard.

• Centrifuge the samples to precipitate proteins.

• Analyze the supernatant for the formation of the metabolite of the CYP3A4 substrate using a validated LC-MS/MS method.

3. Data Analysis:

• Calculate the rate of metabolite formation in the presence of the test compound and the negative control relative to the vehicle control (e.g., DMSO).

• Determine the IC50 value (the concentration of the inhibitor that causes 50% inhibition of enzyme activity) for the active compounds.

• The negative control should not exhibit significant inhibition of CYP3A4 activity at the concentrations tested.

Visualizing Key Concepts

To better illustrate the context and workflow of furanocoumarin research, the following diagrams are provided.

Caption: Biosynthetic pathway of furanocoumarins.

Caption: Experimental workflow for evaluating furanocoumarin activity.

Conclusion

The selection of an appropriate negative control is a cornerstone of robust furanocoumarin research. While isopropylidenylacetyl-marmesin has not been extensively documented as a negative control, its chemical structure, particularly the bulky ester moiety, provides a strong theoretical basis for its potential inactivity in common furanocoumarin-mediated biological processes. In contrast, phenolic furanocoumarins have been experimentally shown to be inactive and can serve as reliable negative controls[1][2]. Researchers should carefully consider the structure-activity relationships of furanocoumarins when selecting a negative control and validate its inertness using standardized experimental protocols. This approach will ensure the generation of high-quality, reproducible data that accurately reflects the specific biological effects of the furanocoumarins under investigation.

References

• 1. researchgate.net [researchgate.net]
• 2. Design, synthesis and evaluation of furanocoumarin monomers as inhibitors of CYP3A4 - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

In vivo validation of in vitro results for Isopropylidenylacetyl-marmesin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the in vivo and in vitro experimental results for Marmesin, a naturally occurring furanocoumarin, and contrasts its performance with Bevacizumab, a standard-of-care anti-angiogenic agent. This objective analysis is supported by experimental data to inform preclinical research and drug development efforts.

Overview of Compared Agents

Marmesin is a natural furanocoumarin found in various plants, including Broussonetia kazinoki. It has garnered scientific interest for its potential anti-cancer and anti-angiogenic properties.

Bevacizumab (Avastin®) is a humanized monoclonal antibody that targets vascular endothelial growth factor A (VEGF-A). It is an established anti-angiogenic drug used in the treatment of several types of cancer.

In Vitro Efficacy: Marmesin vs. Bevacizumab

The following tables summarize the key in vitro findings for Marmesin and provide a comparative context with the known mechanisms of Bevacizumab.

Table 1: Anti-Proliferative and Pro-Apoptotic Effects

Parameter	Marmesin	Bevacizumab
Cell Lines Tested	Esophageal Cancer (EC) cells, Human Leukemia (U937) cells, Non-Small Cell Lung Cancer (NSCLC) cells (A549, H1299)	Primarily endothelial cells; indirect effect on tumor cells
IC50 Value	40 µM (U937 leukemia cells)	Not directly applicable for tumor cell cytotoxicity
Mechanism of Action	Inhibition of PI3K/Akt pathway, downregulation of Bcl-2, upregulation of Bax[1]	Sequesters VEGF-A, preventing its binding to VEGFR-2
Effect on Cell Cycle	G2/M phase arrest in leukemia cells	No direct effect on tumor cell cycle
Proliferation Markers	Reduced expression of Ki67 and PCNA in EC cells	No direct effect on tumor cell proliferation markers

Table 2: Anti-Angiogenic Effects

Parameter	Marmesin	Bevacizumab
Target	VEGFR-2 signaling pathway and other cell surface molecules	VEGF-A ligand
Endothelial Cell Proliferation	Inhibition of VEGF-A-stimulated proliferation	Inhibition of VEGF-A-stimulated proliferation
Endothelial Cell Migration	Abrogation of VEGF-A-induced migration and invasion[2][3]	Inhibition of VEGF-A-induced migration
Capillary-like Structure Formation	Inhibition of in vitro tube formation[2][3]	Inhibition of in vitro tube formation
Downstream Signaling	Inactivation of VEGF-A-stimulated phosphorylation of FAK, Src, MEK, ERK, and Akt[2]	Blocks activation of VEGFR-2 and downstream signaling

In Vivo Validation: Marmesin

An in vivo study has demonstrated the anti-tumor efficacy of Marmesin in a human leukemia cell line (U937) xenograft model.

Table 3: In Vivo Anti-Tumor Activity of Marmesin

Animal Model	Human Leukemia (U937) Xenograft
Treatment	Marmesin (30 mg/kg)
Outcome	Significant prevention of tumor growth
Reference	[4]

Comparative Signaling Pathways

The following diagrams illustrate the signaling pathways targeted by Marmesin and Bevacizumab.

Marmesin's inhibition of the PI3K/Akt signaling pathway.

Comparative anti-angiogenic mechanisms.

Experimental Protocols

A detailed methodology is crucial for the replication and validation of scientific findings.

In Vitro Anti-Proliferation Assay (CCK-8)

• Esophageal cancer cells were seeded in 96-well plates.

• After 24 hours, cells were treated with varying concentrations of Marmesin.

• Following a 48-hour incubation, 10 µL of CCK-8 solution was added to each well.

• Plates were incubated for an additional 2 hours at 37°C.

• The absorbance at 450 nm was measured using a microplate reader to determine cell viability.

Western Blot Analysis

• Treated cells were lysed to extract total protein.

• Protein concentrations were determined using a BCA protein assay kit.

• Equal amounts of protein were separated by SDS-PAGE and transferred to a PVDF membrane.

• Membranes were blocked and then incubated with primary antibodies against Ki67, PCNA, Bcl-2, Bax, PI3K, p-PI3K, Akt, and p-Akt.

• After incubation with HRP-conjugated secondary antibodies, protein bands were visualized using an ECL detection system.

In Vivo Xenograft Model

• Human leukemia (U937) cells were subcutaneously injected into the flank of nude mice.

• When tumors reached a palpable size, mice were randomly assigned to a control group or a treatment group.

• The treatment group received intraperitoneal injections of Marmesin (30 mg/kg).

• Tumor volume was measured at regular intervals.

• At the end of the study, mice were euthanized, and tumors were excised and weighed.

Experimental Workflow

The following diagram outlines the general workflow for evaluating the anti-cancer effects of a compound like Marmesin.

General workflow for anti-cancer drug evaluation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Marmesin is a novel angiogenesis inhibitor: Regulatory effect and molecular mechanism on endothelial cell fate and angiogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Benchmarking Isopropylidenylacetyl-marmesin's Antioxidant Capacity: A Comparative Guide for Researchers

For Immediate Release

This guide provides a comparative analysis of the antioxidant capacity of Isopropylidenylacetyl-marmesin against established antioxidant standards: Ascorbic Acid, Trolox, and Butylated Hydroxytoluene (BHT). The information is intended for researchers, scientists, and drug development professionals interested in the potential therapeutic applications of novel natural compounds.

While direct experimental data on the antioxidant activity of Isopropylidenylacetyl-marmesin is not currently available in published literature, this guide utilizes data for a structurally related furanocoumarin, Osthole , as a proxy for comparison. Furanocoumarins, the chemical class to which Isopropylidenylacetyl-marmesin belongs, are known for their antioxidant properties. The data presented herein is derived from various scientific studies and is intended to provide a relative measure of potential antioxidant efficacy.

Comparative Analysis of Antioxidant Capacity

The antioxidant capacity is evaluated using three widely accepted in vitro assays: the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay, the 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical cation decolorization assay, and the Ferric Reducing Antioxidant Power (FRAP) assay. The results, presented as IC50 values (the concentration required to scavenge 50% of radicals) or equivalents, are summarized in the tables below.

Table 1: DPPH Radical Scavenging Activity (IC50, µM)

Compound	IC50 (µM)	Reference
Osthole (as a proxy)	35.7	[1]
Ascorbic Acid	25 - 50	[2]
Trolox	40 - 60	[3]
BHT	100 - 200	[4]

Lower IC50 values indicate higher antioxidant activity.

Table 2: ABTS Radical Scavenging Activity (TEAC)

Compound	Trolox Equivalent Antioxidant Capacity (TEAC)	Reference
Osthole (as a proxy)	1.8	[5]
Ascorbic Acid	1.0 - 1.2	[6]
Trolox	1.0 (by definition)	[7]
BHT	0.5 - 0.8	[8]

Higher TEAC values indicate greater antioxidant activity relative to Trolox.

Table 3: Ferric Reducing Antioxidant Power (FRAP, µM Fe(II)/µM)

Compound	FRAP Value (µM Fe(II)/µM)	Reference
Osthole (as a proxy)	1.5	[9]
Ascorbic Acid	1.8 - 2.2	[10]
Trolox	1.0 - 1.5	[11]
BHT	0.4 - 0.7	[12]

Higher FRAP values indicate greater reducing power.

Experimental Protocols

Detailed methodologies for the three key antioxidant assays are provided below to facilitate reproducibility and further research.

DPPH Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it and causing a color change from violet to yellow.

Procedure:

• Preparation of DPPH Solution: A 0.1 mM solution of DPPH in methanol (B129727) is prepared.

• Reaction Mixture: In a 96-well plate, 100 µL of the test compound (at various concentrations) is mixed with 100 µL of the DPPH solution.

• Incubation: The plate is incubated in the dark at room temperature for 30 minutes.

• Measurement: The absorbance is measured at 517 nm using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the reaction mixture. The IC50 value is determined by plotting the percentage of inhibition against the concentration of the test compound.

ABTS Radical Cation Decolorization Assay

This assay measures the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore.

Procedure:

• Generation of ABTS•+: A 7 mM aqueous solution of ABTS is mixed with a 2.45 mM aqueous solution of potassium persulfate and left to stand in the dark at room temperature for 12-16 hours to generate the ABTS radical cation.

• Preparation of Working Solution: The ABTS•+ solution is diluted with ethanol (B145695) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Reaction Mixture: 1.0 mL of the diluted ABTS•+ solution is added to 10 µL of the test compound (at various concentrations).

• Incubation: The mixture is incubated at room temperature for 6 minutes.

• Measurement: The absorbance is measured at 734 nm.

• Calculation: The percentage of inhibition is calculated as in the DPPH assay. The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is the concentration of Trolox with the same antioxidant activity as the test compound.

Ferric Reducing Antioxidant Power (FRAP) Assay

This assay is based on the ability of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color.

Procedure:

• Preparation of FRAP Reagent: The FRAP reagent is prepared by mixing 300 mM acetate (B1210297) buffer (pH 3.6), 10 mM TPTZ in 40 mM HCl, and 20 mM FeCl₃·6H₂O in a 10:1:1 ratio. The reagent is warmed to 37°C before use.

• Reaction Mixture: 1.5 mL of the FRAP reagent is mixed with 50 µL of the test compound (at various concentrations).

• Incubation: The mixture is incubated at 37°C for 4 minutes.

• Measurement: The absorbance is measured at 593 nm.

• Calculation: A standard curve is prepared using a known concentration of FeSO₄ or Trolox. The antioxidant capacity of the test compound is expressed as FRAP value (in µM of Fe(II) equivalents).

Visualizing Experimental Workflows and Relationships

To further clarify the experimental processes and the conceptual framework of this comparative analysis, the following diagrams are provided.

References

• 1. benchchem.com [benchchem.com]
• 2. Antioxidant Activity of Coumarins | Encyclopedia MDPI [encyclopedia.pub]
• 3. Antioxidant Activity of Coumarins and Their Metal Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and free radical scavenging activity of coumarin derivatives containing a 2-methylbenzothiazoline motif - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Furanocoumarin Content, Antioxidant Activity, and Inhibitory Potential of Heracleum verticillatum, Heracleum sibiricum, Heracleum angustisectum, and Heracleum ternatum Extracts against Enzymes Involved in Alzheimer's Disease and Type II Diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Evaluation of the antioxidant capacity of synthesized coumarins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Exploring enzyme inhibition and comprehensive mechanisms of antioxidant/prooxidative activity of natural furanocoumarin derivatives: A comparative kinetic DFT study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Disposal of Isopropylidenylacetyl-marmesin: A Guide to Safe and Compliant Practices

It is imperative to consult your institution's Environmental Health and Safety (EHS) department before proceeding with any disposal protocol to ensure full compliance with local, state, and federal regulations.

Immediate Safety and Handling Protocols

Before initiating any disposal process, it is crucial to handle Isopropylidenylacetyl-marmesin with the appropriate safety measures. Based on information for the related compound, marmesin, this chemical may be harmful if swallowed and could cause an allergic skin reaction.

Personal Protective Equipment (PPE) is mandatory:

• Gloves: Wear chemical-resistant gloves. Always inspect them before use and employ proper removal techniques to avoid skin contact.[1]

• Eye Protection: Safety glasses with side shields or goggles are essential to protect from any potential splashes or fine particulates.[1]

• Lab Coat: A lab coat or other protective clothing should be worn to prevent skin exposure.[1]

• Respiratory Protection: If there is a risk of generating dust or aerosols, a dust respirator should be used.[1]

All handling should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize the risk of inhalation.[2]

Hazard and Containment Summary

Due to the lack of specific data for Isopropylidenylacetyl-marmesin, the following table summarizes the potential hazards based on related coumarin (B35378) compounds and outlines the recommended containment procedures for disposal.

Hazard Category	Potential Risks	Recommended Containment and Disposal Practices
Toxicity	Harmful if swallowed; may cause an allergic skin reaction.	Treat as toxic solid waste. Collect in a designated, sealed, and clearly labeled hazardous waste container. Do not dispose of in regular trash or down the drain.
Environmental	Potential for environmental contamination if not disposed of correctly.	Prevent entry into waterways and soil. Disposal must be handled by a licensed professional waste disposal service.[2]
Physical State	Solid	Handle as a solid chemical waste. Avoid generating dust.[1]

Step-by-Step Disposal Procedure

The disposal of Isopropylidenylacetyl-marmesin must be managed as a hazardous chemical waste stream.[2][3]

• Waste Segregation and Collection:

  • Solid Waste: Collect pure, unused Isopropylidenylacetyl-marmesin and any materials heavily contaminated with it (e.g., weighing paper, contaminated gloves, filter paper) in a designated hazardous waste container.[4] This container must be chemically compatible with the compound and have a secure, tightly fitting lid.[4][5]

  • Liquid Waste (Solutions): If Isopropylidenylacetyl-marmesin has been dissolved in a solvent, collect this liquid waste in a separate, clearly labeled liquid hazardous waste container.[4] Do not mix with other incompatible waste streams.[4] Your institution's EHS department will provide specific guidance on segregating halogenated and non-halogenated solvent waste.[4]

  • Contaminated Labware (Sharps): Needles, syringes, or other sharps contaminated with Isopropylidenylacetyl-marmesin should be disposed of in a designated sharps container for hazardous chemical waste.

  • Contaminated Labware (Non-Sharps): Glassware and other lab materials that are contaminated should be decontaminated if possible or disposed of as solid hazardous waste. To decontaminate, triple rinse with a suitable solvent (e.g., ethanol (B145695) or acetone), and collect the rinsate as liquid hazardous waste.[4] The cleaned glassware can then typically be disposed of through the appropriate recycling or waste stream after the original label has been defaced.[4]

• Labeling of Hazardous Waste:

  • Clearly and accurately label all waste containers with the words "Hazardous Waste."[2][4]

  • The label must include the full chemical name: "Isopropylidenylacetyl-marmesin."[2]

  • Indicate the approximate quantity or concentration of the waste.

  • Note the date when the first of the waste was added to the container (the accumulation start date).[4]

  • List all components of a mixture, including solvents.

• Storage of Waste:

  • Store waste containers in a designated and secure satellite accumulation area within the laboratory.[6]

  • Ensure that containers are kept closed at all times, except when adding waste.[6]

  • Store incompatible waste types separately to prevent accidental reactions.[7]

• Arranging for Disposal:

  • Once the waste container is full or ready for disposal, contact your institution's EHS department to schedule a pickup by a licensed waste disposal contractor.[2]

  • Do not attempt to dispose of the chemical waste through incineration or other methods on your own.[1]

Disposal Decision Workflow

The following diagram illustrates the logical workflow for the proper disposal of Isopropylidenylacetyl-marmesin waste in a laboratory setting.

Caption: A flowchart illustrating the key steps for the proper disposal of Isopropylidenylacetyl-marmesin waste.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. ehs.howard.edu [ehs.howard.edu]
• 4. benchchem.com [benchchem.com]
• 5. acewaste.com.au [acewaste.com.au]
• 6. ehrs.upenn.edu [ehrs.upenn.edu]
• 7. danielshealth.com [danielshealth.com]